N-Nitrosodesipramine

• CAS: 57164-17-7

Core Science & Biosynthesis

mechanism of N-nitrosodesipramine formation in tricyclic antidepressants

The Etiology and Control of N-Nitrosodesipramine in Tricyclic Antidepressants: A Mechanistic and Analytical Whitepaper

Executive Summary

The pharmaceutical industry is currently navigating a paradigm shift driven by the discovery of Nitrosamine Drug Substance-Related Impurities (NDSRIs). Unlike small, volatile nitrosamines (e.g., NDMA), NDSRIs are complex molecules formed when the active pharmaceutical ingredient (API) itself undergoes nitrosation. Desipramine, a widely prescribed tricyclic antidepressant (TCA), is intrinsically vulnerable due to its secondary amine structure. This whitepaper provides an in-depth mechanistic analysis of N-nitrosodesipramine (NDesi) formation, details the regulatory landscape governing its control, and outlines a self-validating analytical protocol designed by application scientists to detect trace impurities while preventing artifactual generation.

Chemical Etiology: The Nitrosation of Desipramine

Desipramine is synthesized via the N-alkylation of iminodibenzyl with 3-dimethylaminopropyl chloride to form the tertiary amine imipramine, followed by a selective N-demethylation step[1]. This synthesis leaves desipramine with a secondary amine functionality, which is highly susceptible to electrophilic attack by nitrosating agents[1].

The formation of N-nitrosodesipramine in finished drug products is rarely a result of API degradation alone; rather, it is a microenvironmental reaction driven by formulation chemistry[2]. Trace nitrites ( NO2−​ ), commonly found as adventitious contaminants in standard excipients (such as microcrystalline cellulose or magnesium stearate), dissolve in the residual moisture of the solid dosage form[1].

In the mildly acidic microenvironment of the tablet, the following kinetic pathway occurs:

• Protonation: Nitrite is protonated to form nitrous acid ( HNO2​ ).

• Dehydration: Two molecules of nitrous acid dehydrate to form dinitrogen trioxide ( N2​O3​ ), a potent electrophile[3].

• Nucleophilic Attack: The lone electron pair on desipramine's secondary nitrogen attacks the N2​O3​ intermediate, displacing HNO2​ and yielding the stable N-nitrosodesipramine (NDesi)[3].

Mechanistic pathway of N-nitrosodesipramine formation via N2O3 electrophilic attack.

Regulatory Thresholds and CPCA Classification

To manage the risk of NDSRIs, global health authorities, including the U.S. FDA and EMA, have implemented the Carcinogenic Potency Categorization Approach (CPCA)[4]. The CPCA evaluates the structural features of a nitrosamine to predict its mutagenic potential, specifically looking at alpha-hydroxylation—the primary metabolic activation pathway that leads to DNA-reactive diazonium ions[5].

Because desipramine lacks bulky alpha-substituents that would sterically hinder this metabolic activation, N-nitrosodesipramine is classified as a high-risk Category 1 NDSRI [5]. This classification imposes an exceptionally stringent Acceptable Intake (AI) limit, requiring highly sensitive analytical surveillance[6].

Table 1: CPCA Categorization and Acceptable Intake (AI) Limits for Antidepressant NDSRIs

Parent API	NDSRI Impurity	CPCA Potency Category	Acceptable Intake (AI) Limit
Desipramine	N-nitrosodesipramine	1	26.5 ng/day
Amitriptyline	N-nitroso-desmethyl-amitriptyline	1	26.5 ng/day
Nortriptyline	N-nitroso-nortriptyline	1	26.5 ng/day
Sertraline	N-nitroso-sertraline	2	100 ng/day

(Data aggregated from recent regulatory risk assessments[5][7].)

Analytical Protocol: LC-MS/MS Quantification of N-Nitrosodesipramine

Enforcing a 26.5 ng/day limit requires analytical methodologies capable of parts-per-billion (ppb) detection[7]. However, the greatest risk in NDSRI analysis is artifactual nitrosation —the accidental creation of the nitrosamine during sample preparation[2]. The following protocol is designed as a self-validating system, utilizing thermodynamic and kinetic controls to ensure data integrity.

Self-validating LC-MS/MS workflow for trace NDSRI quantification.

Step-by-Step Methodology & Causality

Step 1: Cold Extraction (4°C) with Isotope Spiking

• Procedure: Pulverize the desipramine drug product. Spike the powder with a deuterium-labeled internal standard (NDesi-d4). Extract using an 80:20 Methanol:Water solvent mixture in a refrigerated sonicator maintained strictly at 4°C.

• Causality: Solubilizing the secondary amine API alongside excipient-derived nitrites at ambient temperature can thermodynamically drive in situ nitrosation within the extraction vial[2]. Lowering the thermal energy of the system to 4°C kinetically quenches this artifactual reaction. The NDesi-d4 spike acts as a self-validating control; it undergoes the exact same extraction losses as the target analyte, ensuring absolute quantitative accuracy.

Step 2: System Suitability Testing (SST)

• Procedure: Inject a limit-of-quantitation (LOQ) standard prior to running the sample batch.

• Causality: A robust protocol must prove its capability before execution. The SST ensures the mass spectrometer achieves a Signal-to-Noise (S/N) ratio > 10 at the LOQ, verifying that trace NDSRI levels will not be lost in baseline noise.

Step 3: Chromatographic Separation

• Procedure: Employ a high-efficiency C18 reversed-phase column. Use a shallow gradient elution profile consisting of 0.1% Formic Acid in Water (Mobile Phase A) and Acetonitrile (Mobile Phase B).

• Causality: Desipramine is present in the sample at macro-doses (e.g., 10–150 mg), while the NDSRI is present at trace nanogram levels. A shallow gradient ensures baseline resolution between the massive API peak and the NDSRI, preventing catastrophic ion suppression in the mass spectrometer source[7].

Step 4: APCI-MS/MS Detection

• Procedure: Operate the mass spectrometer in Atmospheric Pressure Chemical Ionization (APCI) positive mode, utilizing Multiple Reaction Monitoring (MRM) transitions specific to NDesi.

• Causality: While Electrospray Ionization (ESI) is the industry standard for many pharmaceuticals, it is highly susceptible to matrix suppression from co-eluting excipients. APCI relies on gas-phase ion-molecule reactions, providing robust ionization for low-molecular-weight nitrosamines while minimizing the in-source fragmentation of the fragile N-NO bond[7].

Formulation Mitigation Strategies

To safeguard the drug product lifecycle and prevent regulatory recalls, drug development professionals must implement proactive mitigation strategies that break the kinetic chain of nitrosation[6].

• Excipient De-risking: The most direct intervention is sourcing ultra-low nitrite grades of critical excipients. Routine screening of raw materials for nitrite content is now a mandatory step in Quality by Design (QbD) frameworks[1].

• Scavenger Incorporation: Formulators can introduce competitive scavengers, such as ascorbic acid or α -tocopherol, into the tablet matrix. These antioxidants act as sacrificial nucleophiles; they preferentially react with the N2​O3​ electrophile, reducing it to inert nitric oxide (NO) gas before it can interact with the desipramine API.

• Microenvironmental pH Modulation: Because the dehydration of nitrous acid to N2​O3​ is an acid-catalyzed process, incorporating basifying agents (e.g., sodium carbonate) into the formulation can shift the microenvironmental pH, thermodynamically inhibiting the formation of the nitrosating agent[3].

References

• ResolveMass Laboratories Inc. "Nitrosamine Testing in Desipramine." resolvemass.ca. Available at: [Link]

• Chemical Research in Toxicology. "(Q)SAR Approaches to Predict the Extent of Nitrosation in Pharmaceutical Compounds." acs.org. Available at: [Link]

• MDPI. "Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS." mdpi.com. Available at:[Link]

• Medicines for Europe. "Review of Nitrosamine Drug-Substance Related Impurities (NDSRI) in Pharmaceutical Drugs: Risk Assessments." medicinesforeurope.com. Available at:[Link]

• U.S. Food and Drug Administration (FDA). "CDER Nitrosamine Impurity Acceptable Intake Limits." fda.gov. Available at: [Link]

• U.S. Food and Drug Administration (FDA). "Information about Nitrosamine Impurities in Medications." fda.gov. Available at: [Link]

• ResearchGate. "Formation of N-Nitrosamine Drug Substance Related Impurities in Medicines: A Regulatory Perspective on Risk Factors and Mitigation Strategies." researchgate.net. Available at:[Link]

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Chemical Stability and Degradation Pathways of N-Nitrosodesipramine: A Mechanistic Guide

Executive Summary

The pharmaceutical industry is currently navigating a paradigm shift in trace impurity control, driven by the emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs). Among these, N-nitrosodesipramine (NDPA) represents a critical compliance and safety challenge due to its highly potent mutagenic profile. As a Senior Application Scientist, I approach the chemical stability and degradation of NDPA not merely as a regulatory hurdle, but as a dynamic physicochemical system governed by quantum mechanics, radical chemistry, and matrix interactions.

This technical whitepaper provides an in-depth mechanistic evaluation of NDPA’s degradation pathways—specifically photolytic, oxidative, and hydrolytic routes—and establishes self-validating analytical protocols for researchers and drug development professionals to map these pathways accurately.

Physicochemical Profile and Regulatory Context

N-nitrosodesipramine (CAS: 57164-17-7) is formed via the nitrosation of the secondary amine present in the tricyclic antidepressant desipramine[1][2]. In the presence of nitrosating agents (e.g., residual nitrites in excipients) and under acidic microenvironmental conditions, the secondary amine undergoes electrophilic substitution to form the stable N-NO bond[1][3].

Due to its structural features and lack of significant steric hindrance blocking α-hydroxylation (the primary metabolic activation pathway for nitrosamine mutagenicity), regulatory bodies have classified NDPA under the most stringent risk category[4].

Table 1: Physicochemical and Regulatory Profile of N-Nitrosodesipramine

Parameter	Specification / Value	Scientific & Regulatory Implication
Parent API	Desipramine	Contains a reactive secondary amine highly susceptible to nitrosation[1].
CAS Number	57164-17-7	Unique identifier for the specific NDSRI reference standard[2][5].
Molecular Formula	C₁₈H₂₁N₃O	Used for exact mass calculation in LC-HRMS pathway mapping[6].
CPCA Risk Category	Category 1	Highest carcinogenic potency prediction based on structural activity[4][7].
Acceptable Intake (AI)	26.5 ng/day	Ultra-trace regulatory limit requiring highly sensitive analytical methods[2][3].

Chemical Stability and Mechanistic Degradation Pathways

Understanding the step-by-step mechanisms through which NDPA breaks down is essential for designing safer formulations and anticipating impurity trends[8]. Nitrosamines are generally stable under ambient conditions but exhibit distinct vulnerabilities to specific physicochemical stressors.

Photolytic Degradation (Primary Pathway)

Nitrosamines are highly sensitive to ultraviolet (UV) irradiation. They exhibit two primary absorption bands: a strong peak at ~230–234 nm corresponding to a π→π∗ intramolecular charge transfer, and a weaker peak at ~330–340 nm corresponding to an n→π∗ electronic transition[9][10].

When NDPA absorbs UV photons (optimally at 254 nm via low-pressure mercury lamps), the energy exceeds the N-NO bond dissociation energy. This triggers a homolytic cleavage , yielding a desipramine aminyl radical and a highly reactive nitric oxide (NO•) radical[8][10].

Oxidative Degradation via Advanced Oxidation Processes (AOPs)

In aqueous systems or during aggressive forced degradation, Reactive Oxygen Species (ROS) drive oxidative breakdown[8]. UV/H₂O₂ Advanced Oxidation Processes (AOPs) generate hydroxyl radicals (HO•), which react with nitrosamines at near diffusion-controlled rates ( k=108−109 M−1s−1 )[11]. These radicals attack the alkyl side chains, leading to delocalization of electron density and the eventual formation of oxidized nitrogen species (nitrites and nitrates)[8][11].

pH-Dependent Hydrolytic and Thermal Denitrosation

The degradation kinetics are heavily influenced by pH. Acidic solutions provide abundant H⁺ ions that facilitate hydrogen bonding with the nitroso oxygen, weakening the N-NO bond and accelerating degradation[10]. Furthermore, the ultimate fate of the cleaved nitrogen species is pH-dependent: slightly acidic to neutral conditions favor the formation of nitrite (NO₂⁻), whereas strongly acidic conditions (pH 2) drive the formation of nitrate (NO₃⁻)[10][12].

Caption: Mechanistic degradation pathways of N-nitrosodesipramine via photolysis and oxidative stress.

Quantitative Degradation Kinetics

To engineer robust control strategies, we must quantify the rate of degradation. While NDPA-specific kinetic data is highly proprietary, we can extrapolate its behavior from established nitrosamine kinetic models under controlled UV and AOP environments.

Table 2: Comparative Degradation Kinetics of Nitrosamines

Degradation Modality	Kinetic Rate / Constant	Primary Byproducts	Mechanistic Driver
Direct UV Photolysis (254 nm)	Pseudo-first order: ∼1.4−2.6×10−2 L/W-min [12]	Secondary amines, NO• radicals[8]	Photon-induced N-NO homolytic cleavage[10].
UV/H₂O₂ AOP (Hydroxyl Attack)	Second-order: k=108−109 M−1s−1 [11]	Nitrite (NO₂⁻), Nitrate (NO₃⁻)[8][10]	ROS-mediated alkyl chain oxidation[8][11].
Thermal Denitrosation (>130°C)	Highly matrix-dependent	Nitrosyl radicals, amides[8]	Heat-driven kinetic destabilization[8].

Experimental Protocols for Degradation Mapping

As an application scientist, I mandate that experimental workflows must not only generate data but inherently prove their own validity. The following methodologies describe a self-validating system for mapping NDPA degradation.

Protocol 1: Controlled Photolytic Degradation (Self-Validating System)

Causality: We utilize a 254 nm low-pressure mercury lamp because its emission perfectly overlaps with the π→π∗ absorption maximum of nitrosamines, maximizing quantum yield and ensuring efficient degradation[9][11].

• Matrix Preparation: Dissolve high-purity N-nitrosodesipramine reference standard (CAS 57164-17-7) in LC-MS grade water. Buffer the solution to pH 7.0 using a phosphate buffer to mimic neutral physiological/formulation conditions.

• Irradiation: Place the samples in quartz cuvettes (which are transparent to UV, unlike standard glass) and expose them to a 4 W, low-pressure Hg lamp at 254 nm[9][12].

• Kinetic Sampling & Quenching: Withdraw 1 mL aliquots at t=0,5,10,20,and 30 minutes. Immediately transfer into amber vials containing 10 µL of a radical scavenger (e.g., ascorbic acid) and store at 4°C.

  • Causality: Quenching halts secondary radical chain reactions instantly, freezing the chemical profile so the observed kinetics accurately reflect the primary degradation event.

• Orthogonal Validation (Mass Balance): Submit parallel aliquots for Total Nitrogen (TN) analysis.

  • Causality: A constant TN value across all time points proves that volatile nitrogenous degradants (like NO gas) have not escaped the system, validating the mass balance of the degradation pathway[10][12].

Protocol 2: LC-HRMS Pathway Mapping and Byproduct Identification

Causality: High-Resolution Mass Spectrometry (HRMS) is strictly required over standard triple-quadrupole MS because identifying unknown degradants requires exact mass measurements to calculate elemental compositions and distinguish isobaric interferences[8].

• Chromatographic Separation: Inject 10 µL of the quenched sample onto a reversed-phase C18 column. Use a mobile phase gradient of 0.1% formic acid in water (A) and acetonitrile (B).

  • Causality: The acidic modifier forces the secondary amine degradants into their protonated state, drastically enhancing ionization efficiency in positive ESI mode.

• Data Acquisition: Operate the HRMS (e.g., Q-TOF or Orbitrap) in positive electrospray ionization (ESI+) mode utilizing Data-Dependent Acquisition (DDA) to capture MS/MS fragmentation spectra of all emerging peaks.

• Pathway Mapping: Utilize mass defect filtering algorithms anchored to the exact mass of desipramine to isolate structurally related degradants, confirming the cleavage of the nitroso group and mapping subsequent oxidation steps.

Caption: Self-validating analytical workflow for mapping nitrosamine degradation kinetics and byproducts.

Conclusion

The chemical stability of N-nitrosodesipramine is a delicate balance dictated by environmental pH, thermal stressors, and photon exposure. By leveraging targeted UV photolysis and advanced LC-HRMS analytical workflows, pharmaceutical scientists can accurately map the homolytic cleavage and oxidative degradation pathways of NDPA. Implementing these self-validating protocols ensures that mitigation strategies are rooted in empirical physicochemical data, safeguarding both regulatory compliance and patient safety.

References

• Influence of pH on the UV photolysis of N-nitrosamines in water: Kinetics and products. ResearchGate. [Link]

• Nitrosamine Degradation Pathways. ResolveMass Laboratories Inc.[Link]

• Degradation of N-Nitrosodimethylamine by UV-Based Advanced Oxidation Processes for Potable Reuse: a Short Review. Pace Water.[Link]

• Mechanistic Insight into the Degradation of Nitrosamines via Aqueous-Phase UV Photolysis or a UV-Based Advanced Oxidation Process. National Institutes of Health (NIH).[Link]

• Effect of pH on UV Photodegradation of N-Nitrosamines in Water. Korea Open Access Knowledge (OAK).[Link]

• CAS No : 57164-17-7 | Product Name : N-Nitrosodesipramine. Pharmaffiliates.[Link]

• N-Nitroso Desipramine | 57164-17-7. SynZeal. [Link]

• Nitrosamine Testing in Desipramine. ResolveMass Laboratories Inc.[Link]

• N-Nitroso Desipramine | CAS 57164-17-7. Veeprho.[Link]

• Review of Nitrosamine Drug-Substance Related Impurities (NDSRI) in Pharmaceutical Drugs. Medicines for Europe.[Link]

• A Review of FDA Requirement on Recommended Acceptable Intake Limits for Nitrosamine Drug Substance Related Impurities. Human Journals.[Link]

• The regulatory challenge of determining acceptable intakes for nitrosamine drug substance-related impurities. DGRA.[Link]

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Pharmacokinetics and Metabolism of N-Nitrosodesipramine in Animal Models: A Technical Whitepaper

Executive Summary

The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has fundamentally reshaped pharmaceutical safety paradigms. Among these, N-nitrosodesipramine (NDES) —a mutagenic derivative of the tricyclic antidepressants desipramine and imipramine—serves as a critical case study in secondary amine nitrosation[1]. This whitepaper synthesizes the in vivo formation, pharmacokinetic bioactivation, and rigorous analytical methodologies required to quantify NDES in animal models and microbial cultures.

Mechanisms of In Vivo Formation: Chemical vs. Microbial Kinetics

The formation of NDES in vivo is driven by the availability of nitrosating agents (e.g., dietary nitrites) and the structural class of the parent amine[1].

From a mechanistic standpoint, secondary amines like desipramine can be nitrosated directly with a single equivalent of nitrite, displacing a proton to form the N-nitroso bond[1]. Conversely, tertiary amines like imipramine require a complex, two-step process involving two equivalents of nitrite: an initial rate-limiting dealkylation to a secondary amine, followed by subsequent nitrosation[1].

This chemical causality perfectly explains the kinetic data observed in bacterial models. When desipramine is incubated with sodium nitrite in aerobic or anaerobic bacterial cultures, NDES levels spike 10 to 300 times higher than controls[2]. In stark contrast, incubating the tertiary amine imipramine with potassium nitrate in a mixed anaerobic culture yields only a 4.5-fold increase in NDES[2]. The gut microbiota acts as a potent bioreactor, but the mandatory dealkylation step for imipramine significantly bottlenecks the overall formation of the nitrosamine.

Fig 1: Metabolic and chemical formation pathways of N-nitrosodesipramine in vivo.

Pharmacokinetics and Cytochrome P450-Mediated Bioactivation

Nitrosamines are generally stable molecules until they are metabolically activated[3]. The pharmacokinetic danger of NDES lies not in the intact molecule, but in its hepatic biotransformation.

Upon systemic absorption in rat models, NDES is trafficked to the liver where it is acted upon by Cytochrome P450 (CYP450) enzymes. CYP450 catalyzes the α-hydroxylation of the carbon adjacent to the N-nitroso group[3]. This hydroxylated intermediate is highly unstable and undergoes spontaneous cleavage. The resulting cascade releases an aldehyde and forms a diazonium ion, which rapidly decays into a highly reactive carbocation and nitrogen gas ( N2​ ). It is this terminal carbocation that covalently binds to nucleophilic sites on DNA, driving the carcinogenic mutations associated with NDSRIs[3].

Fig 2: CYP450-mediated bioactivation of NDES leading to DNA alkylation.

Experimental Methodologies: Self-Validating Analytical Protocols

To accurately assess the pharmacokinetics of NDES, researchers must employ highly selective analytical techniques capable of isolating trace nitrosamines from complex biological matrices (e.g., rat plasma, feces, or bacterial broth). The gold standard for this is dual-detector Gas Chromatography (GC)[2].

Step-by-Step Protocol: GC-NPD/FID Analysis of NDES

Phase 1: Dosing & Matrix Quenching

• Incubation/Dosing: Administer desipramine (10-50 mg/kg) and sodium nitrite to the rat model, or incubate within an anaerobic bacterial culture[2].

• Self-Validation (Controls): Run parallel negative controls utilizing heat-killed bacteria and nitrite-free media. Causality: This proves that NDES formation is an active biological/chemical conversion rather than a spontaneous artifact of the extraction process.

• Quenching: Terminate the reaction rapidly via flash-freezing or pH adjustment to halt further enzymatic nitrosation.

Phase 2: Internal Standard Addition 4. Spiking: Spike the biological matrix with 10 ng/mL of N-butyryldesipramine [2]. 5. Causality: N-butyryldesipramine shares the exact tricyclic scaffold of NDES but substitutes the nitroso group with a butyryl group. This structural homology ensures that any analyte lost during liquid-liquid extraction applies equally to the standard, allowing for precise mathematical correction of matrix suppression.

Phase 3: Liquid-Liquid Extraction (LLE) 6. Extraction: Extract the aqueous biological matrix using a non-polar organic solvent (e.g., dichloromethane). 7. Causality: The lipophilic nature of the tricyclic ring allows NDES to partition into the organic phase, leaving highly polar biological contaminants (proteins, salts) behind.

Phase 4: Dual-Detector GC Analysis 8. Injection: Inject the concentrated organic extract into a GC system equipped with a column that splits the effluent to both a Nitrogen-Phosphorus Detector (NPD) and a Flame Ionization Detector (FID)[2]. 9. Causality: The NPD provides extreme selectivity for the nitrogen-rich N-nitroso group, filtering out background lipid noise. Simultaneously, the FID provides a universal carbon trace. Comparing the two chromatograms self-validates the peak identity by confirming the nitrogen-to-carbon ratio of the eluting compound.

Fig 3: Self-validating experimental workflow for NDES quantification.

Quantitative Data Summary

The following table summarizes the pharmacokinetic parameters, analytical validation metrics, and regulatory thresholds associated with NDES in experimental models:

Parameter	Value / Observation	Biological Context / Significance	Source
Analyte	N-nitrosodesipramine (NDES)	Mutagenic NDSRI derived from desipramine	[1],[4]
Internal Standard	N-butyryldesipramine	Structural analog for extraction normalization	[2]
GC Method Precision	± 5.0%	High reproducibility in complex biological matrices	[2]
GC Method Accuracy	± 4.9%	Reliable quantification against true spiked values	[2]
Limit of Detection (LOD)	10 ng/mL	Sufficient sensitivity for trace bacterial cultures	[2]
Microbial Yield (Desipramine + NaNO₂)	10–300x higher than controls	Demonstrates potent gut flora nitrosation capacity	[2]
Microbial Yield (Imipramine + KNO₃)	4.5x higher than controls	Requires prior dealkylation before nitrosation	[2]
CPCA Acceptable Intake (AI)	18 or 26.5 ng/day	Category 1 strict regulatory threshold for human safety	[1]

References

• [1] Title: (Q)SAR Approaches to Predict the Extent of Nitrosation in Pharmaceutical Compounds Source: Chemical Research in Toxicology - ACS Publications URL: 1

• [4] Title: IMIPRAMINE HYDROCHLORIDE - Inxight Drugs Source: NCATS URL: 4

• [3] Title: (Q)SAR Approaches to Predict the Extent of Nitrosation in Pharmaceutical Compounds Source: NIH (PMC) URL: 3

• [2] Title: Study of the metabolic conversion of imipramine and desipramine to N-nitrosodesipramine by bacteria using a nitrogen-selective GC analysis Source: PubMed (J Pharm Sci) URL: 2

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• 3. (Q)SAR Approaches to Predict the Extent of Nitrosation in Pharmaceutical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. IMIPRAMINE HYDROCHLORIDE [drugs.ncats.io]

N-nitrosodesipramine synthesis and isotopic labeling for research

The Synthesis and Isotopic Labeling of N-Nitrosodesipramine: A Technical Framework for NDSRI Quantification

As a Senior Application Scientist navigating the complex landscape of pharmaceutical impurities, the detection and quantification of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has become a paramount regulatory mandate. Desipramine, a secondary amine tricyclic antidepressant, is inherently vulnerable to nitrosation, forming the highly toxic N-nitrosodesipramine (NDesi) 1. With the U.S. FDA establishing a stringent Acceptable Intake (AI) limit of 26.5 ng/day for N-nitroso-desipramine [[2]](), analytical laboratories require robust, self-validating methodologies to detect trace levels of this compound.

This whitepaper details the mechanistic causality of NDesi formation, the step-by-step synthesis of its stable isotope-labeled internal standard (SIL-IS), and its integration into quantitative LC-MS/MS workflows.

The Chemical Etiology of N-Nitrosodesipramine

N-Nitrosodesipramine (CAS 57164-17-7) has the chemical formula C18H21N3O and a molecular weight of 295.4 g/mol 3. The formation of this NDSRI typically occurs during Active Pharmaceutical Ingredient (API) synthesis—specifically during iminodibenzyl alkylation and subsequent N-demethylation steps—or during formulation when residual secondary amines react with adventitious nitrites [[4]]().

The reaction is driven by acidic conditions or elevated temperatures, which catalyze the conversion of nitrites into nitrous acid (HNO2), followed by dehydration into the highly electrophilic nitrosonium ion (NO+) 5. The secondary amine of desipramine acts as a nucleophile, attacking the NO+ to form an N-nitrosammonium intermediate, which rapidly deprotonates to yield the stable nitrosamine.

Mechanistic pathway of N-nitrosodesipramine formation via nitrosonium ion electrophilic attack.

Synthesis & Isotopic Labeling Methodology

To accurately quantify NDesi at trace levels (parts-per-billion), analytical scientists must utilize an Isotope-Labeled Internal Standard (ILIS) to correct for matrix effects and ion suppression during mass spectrometry 6. We synthesize N-nitrosodesipramine-d4 utilizing Desipramine-2,4,6,8-d4 Hydrochloride (CAS 61361-34-0) 7. The +4 Da mass shift is deliberately chosen because it safely exceeds the natural M+2 isotopic distribution of the unlabeled analyte, ensuring zero isotopic crosstalk.

Experimental Protocol: Synthesis of N-Nitrosodesipramine-d4

Note: Nitrosamines are potent carcinogens. All procedures must be conducted in a certified chemical fume hood with appropriate PPE.

Step 1: Initiation & pH Control

• Action: Dissolve 1.0 mmol of Desipramine-d4 HCl in 10 mL of 10% aqueous acetic acid.

• Causality: Acetic acid provides the necessary proton density to generate nitrous acid without the harsh, degrading effects that strong mineral acids (like H2SO4) might have on the azepine ring structure.

Step 2: Temperature Regulation

• Action: Cool the solution to 0–5 °C using an ice-water bath.

• Causality: The nitrosonium ion (NO+) is highly unstable and decomposes rapidly at room temperature. Maintaining cold conditions stabilizes the electrophile and prevents unwanted oxidative side reactions.

Step 3: Nitrosation

• Action: Slowly add 1.5 mmol of Sodium Nitrite (NaNO2) dissolved in 2 mL of LC-MS grade water dropwise over 15 minutes. Stir for 2 hours at 5 °C.

• Causality: Dropwise addition prevents localized concentration spikes of the nitrosating agent, ensuring complete conversion while minimizing the formation of impurities.

Step 4: Self-Validating In-Process Control (IPC)

• Action: Sample 10 µL of the reaction mixture, dilute in methanol, and analyze via LC-MS.

• Validation Logic: The protocol cannot proceed until the precursor mass (m/z 300.2 for Desipramine-d4) is completely absent, confirming 100% conversion to the nitrosamine.

Step 5: Quenching & Extraction

• Action: Neutralize the reaction mixture to pH 7.5 using saturated aqueous NaHCO3. Extract three times with 15 mL of Dichloromethane (DCM).

• Causality: N-nitrosamines are lipophilic. DCM efficiently partitions the product from the aqueous matrix. Neutralization halts the nitrosation reaction, preventing continued reactivity during the extraction phase.

Step 6: Purification & Final Validation

• Action: Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography (Hexanes/Ethyl Acetate).

• Validation Logic: Analyze the purified standard via High-Resolution Mass Spectrometry (HRMS) to confirm isotopic purity (>99% d4 enrichment) and via 1H-NMR to observe the characteristic rotameric splitting caused by the restricted rotation of the N-NO bond.

Analytical Implementation (LC-MS/MS)

Once synthesized, N-nitrosodesipramine-d4 is utilized as a spike-in internal standard for the quantification of trace NDesi in pharmaceutical formulations.

Quantitative Mass Spectrometry Parameters

The following table summarizes the optimized Multiple Reaction Monitoring (MRM) transitions required for precise quantification using Electrospray Ionization in positive mode (ESI+).

Analyte	Formula	Exact Mass	Precursor Ion [M+H]+	Primary Product Ion (m/z)	Secondary Product Ion (m/z)	Collision Energy (eV)
N-Nitrosodesipramine	C18H21N3O	295.168	296.2	266.2 (Loss of NO)	193.1	15 / 30
N-Nitrosodesipramine-d4	C18H17D4N3O	299.193	300.2	270.2 (Loss of NO)	197.1	15 / 30

Analytical Workflow

Isotope dilution LC-MS/MS workflow for the precise quantification of N-nitrosodesipramine.

By anchoring the analytical method with a high-purity, structurally identical SIL-IS, laboratories can achieve an absolute self-validating system. Any matrix-induced signal suppression affecting the target NDesi will proportionally affect the NDesi-d4 standard, rendering the calculated concentration ratio immune to sample matrix variability.

References

• Synchemia. Desipramine Nitroso/ N-Nitroso Desipramine. Retrieved from: 1

• Veeprho. N-Nitroso Desipramine | CAS 57164-17-7. Retrieved from: 2

• National Center for Biotechnology Information (NIH). PubChem Compound Summary for CID 162811, N-Nitrosodesipramine. Retrieved from: [[3]]()

• ResolveMass Laboratories Inc. Nitrosamine Testing in Desipramine. Retrieved from: 4

• Journal of Visualized Experiments (JoVE). 2° Amines to N-Nitrosamines: Reaction with NaNO2. Retrieved from: 5

• SynZeal. N-Nitroso Desipramine | 57164-17-7. Retrieved from: [[7]]()

• DOI / Supporting Information. Comparative Evaluation of Chemical and Photolytic Denitrosation Methods for Chemiluminescence Detection of Total N-Nitrosamines. Retrieved from: 6

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• 6. pubs.acs.org [pubs.acs.org]
• 7. N-Nitroso Desipramine | 57164-17-7 | SynZeal [synzeal.com]

Toxicological Risk Assessment and Control Strategies for N-Nitrosodesipramine Impurities

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

The discovery of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has fundamentally disrupted pharmaceutical manufacturing, necessitating rigorous retrospective and prospective risk assessments. N-nitrosodesipramine , a complex NDSRI derived from the tricyclic antidepressant desipramine, represents a critical toxicological concern due to its structural propensity for metabolic activation into DNA-alkylating agents[1]. Operating under the Carcinogenic Potency Categorization Approach (CPCA), regulatory agencies have classified N-nitrosodesipramine as a Category 1 impurity, enforcing ultra-low Acceptable Intake (AI) limits of 26.5 ng/day (FDA) and 18 ng/day (EMA)[2][3][4].

This whitepaper synthesizes the mechanistic causality of N-nitrosodesipramine formation, details the toxicological rationale behind its CPCA categorization, and provides a self-validating analytical protocol to ensure compliance and patient safety.

Mechanistic Causality: The Formation of N-Nitrosodesipramine

To control an impurity, one must first understand the thermodynamic and kinetic drivers of its formation. N-nitrosodesipramine does not spontaneously materialize; it is the product of specific chemical vulnerabilities inherent to the Active Pharmaceutical Ingredient (API) and its manufacturing lifecycle.

Synthetic Vulnerabilities

Desipramine is typically synthesized via the N-alkylation of iminodibenzyl with 3-dimethylaminopropyl chloride, yielding the tertiary amine imipramine. This is followed by selective N-demethylation to produce the secondary amine, desipramine[5].

The causality of nitrosation risk is twofold:

• The Secondary Amine Nucleophile: Secondary amines are intrinsically prone to nitrosation. While highly basic amines (pKa > 9.5) are predominantly protonated at physiological pH—theoretically reducing nucleophilicity—microenvironmental pH shifts in solid-state formulations or during the N-demethylation step can expose the unprotonated amine[1].

• Nitrosating Agents: Trace nitrites ( NO2−​ ) present in common excipients (e.g., microcrystalline cellulose, magnesium stearate) or introduced via raw water supplies act as the electrophilic source[5]. In acidic microenvironments, nitrite converts to the potent nitrosating species, nitrosonium ion ( NO+ ).

Figure 1: Chemical formation pathway of N-nitrosodesipramine during synthesis and formulation.

Toxicological Profiling & CPCA Framework

Historically, nitrosamine limits were derived from robust in vivo rodent carcinogenicity data (TD50 values). However, complex NDSRIs like N-nitrosodesipramine often lack empirical in vivo data[2]. To bridge this gap, the FDA and EMA implemented the Carcinogenic Potency Categorization Approach (CPCA) [4].

The Logic of CPCA Scoring

The CPCA evaluates the structural features of the nitrosamine that influence its metabolic activation via Cytochrome P450 (CYP450) α-hydroxylation—the primary pathway leading to the formation of reactive diazonium ions that alkylate DNA[4].

• α-Hydrogens: The presence of hydrogen atoms on the carbons adjacent to the nitroso-nitrogen is required for CYP450 activation.

• Activating/Deactivating Features: Electron-withdrawing groups or steric hindrance near the α-carbon can deactivate the molecule, lowering its carcinogenic potency[6].

For N-nitrosodesipramine, the lack of significant steric hindrance or strongly deactivating features adjacent to the α-carbons results in a high predicted potency. Consequently, it is assigned to CPCA Category 1 , the most stringent classification[4][7].

Figure 2: CPCA logical workflow for categorizing N-nitrosodesipramine risk.

Quantitative Risk Limits

The theoretical risk is profound. Studies demonstrate that even a 2.8% nitrosation yield of a 200 mg/day desipramine dose in the presence of excess nitrite could result in an intake of 6,200,000 ng/day—orders of magnitude above the safety threshold[1]. This has directly led to market recalls of Desipramine HCl tablets[8].

Table 1: Regulatory Acceptable Intake (AI) Limits for N-Nitrosodesipramine

Regulatory Body	CPCA Category	Acceptable Intake (AI)	Rationale / Framework
US FDA	1	26.5 ng/day	Based on structural α-hydroxylation potential[4][7].
EMA	1	18 ng/day	Aligned with class-specific Threshold of Toxicological Concern (TTC)[3].
Health Canada	1	26.5 ng/day	Harmonized with FDA CPCA guidelines[2].

Self-Validating Analytical Protocols

Quantifying N-nitrosodesipramine at trace levels (parts-per-billion) requires highly sensitive and specific instrumentation. The following protocol utilizes UHPLC-ESI-MS/MS.

Critical Scientific Principle: The protocol must be self-validating against artifactual nitrosation. If sample preparation utilizes acidic conditions or high heat, native desipramine may react with residual nitrites in the sample matrix, creating N-nitrosodesipramine during the test and yielding false positives.

Step-by-Step Methodology: UHPLC-MS/MS Confirmatory Testing

Phase 1: Artifact-Free Sample Preparation

• Cold Extraction: Weigh 100 mg of pulverized Desipramine HCl tablets into a centrifuge tube. Add 10 mL of pre-chilled (4°C) Methanol/Water (80:20, v/v). Causality: Low temperatures suppress the thermodynamic kinetics of artifactual nitrosation.

• Inhibitor Addition: Add 100 µL of 10 mM Ascorbic Acid. Causality: Ascorbic acid acts as a competitive nitrite scavenger, neutralizing any free nitrosonium ions generated during extraction.

• Agitation & Clarification: Vortex for 5 minutes, then centrifuge at 10,000 RPM for 10 minutes at 4°C. Filter the supernatant through a 0.22 µm PTFE syringe filter into an amber HPLC vial.

Phase 2: Chromatographic Separation (UHPLC) 4. Column Selection: Use a high-retention C18 column (e.g., 2.1 x 100 mm, 1.7 µm). 5. Mobile Phase:

• Mobile Phase A: 0.1% Formic Acid in Water.
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution: Initiate at 5% B, ramping to 95% B over 8 minutes. Causality: Ensures baseline separation between the massive API peak (desipramine) and the trace NDSRI, preventing ion suppression in the mass spectrometer.

Phase 3: Mass Spectrometry (ESI-MS/MS) Detection 7. Ionization: Electrospray Ionization in Positive mode (ESI+). 8. MRM Transitions: Monitor specific Multiple Reaction Monitoring (MRM) transitions for N-nitrosodesipramine (e.g., m/z 296.2 → specific product ions). 9. Quantification: Calculate concentration using an isotopically labeled internal standard (e.g., N-nitrosodesipramine-d4) to correct for matrix effects and extraction recovery.

Figure 3: Self-validating analytical workflow for NDSRI quantification.

Mitigation Strategies in Drug Development

To ensure supply chain resilience and prevent regulatory recalls[8], drug development professionals must engineer mitigation strategies directly into the formulation and manufacturing processes:

• Excipient Risk Profiling: Transition to low-nitrite grades of excipients. Routine screening of raw materials (especially polymeric excipients like crospovidone) for nitrite content is now a mandatory quality control step.

• Microenvironmental pH Control: Formulate the drug product with alkalizing agents (e.g., sodium carbonate) to maintain a microenvironmental pH > 7. Nitrosation kinetics drop exponentially in neutral to basic conditions because the formation of the reactive NO+ species is acid-catalyzed.

• Incorporation of Scavengers: Introduce antioxidants such as α-tocopherol (Vitamin E) or ascorbic acid into the formulation matrix. These compounds outcompete the secondary amine for available nitrosating agents, effectively neutralizing the risk[1].

References

• 2 2.3 3.4 4.8

• 1

• 5 7.6 8.7

Sources

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• 7. veeprho.com [veeprho.com]
• 8. medshadow.org [medshadow.org]

N-nitrosamine impurity formation kinetics in desipramine formulations

Title: Unraveling N-Nitrosamine Formation Kinetics in Desipramine Formulations: A Mechanistic and Analytical Guide

Abstract The emergence of Nitrosamine Drug-Substance-Related Impurities (NDSRIs) has fundamentally shifted pharmaceutical risk assessments. Desipramine, a tricyclic antidepressant containing a secondary amine, is intrinsically susceptible to nitrosation, forming N-nitrosodesipramine (NDesi). As a Senior Application Scientist, I have structured this whitepaper to dissect the kinetic mechanisms of NDesi formation in solid-state micro-environments, outline self-validating analytical workflows, and provide actionable mitigation strategies for drug development professionals.

Mechanistic Foundations of N-Nitrosodesipramine Formation

Desipramine (C₁₈H₂₂N₂) is synthesized via the N-alkylation of iminodibenzyl followed by selective N-demethylation[1]. This leaves a reactive secondary amine within its rigid tricyclic framework. Unlike tertiary amines, which require a two-step dealkylation-nitrosation process, secondary amines undergo direct electrophilic attack by nitrosating agents, making their conversion kinetics significantly faster and more thermodynamically favorable[2].

In aqueous environments, the kinetics of secondary amine nitrosation follow a well-established rate law:

Rate=k2​[R2​NH][N2​O3​]

where the primary nitrosating agent, dinitrogen trioxide ( N2​O3​ ), is formed from the dimerization and dehydration of protonated nitrite ( HNO2​ ) at acidic pH levels (optimally between pH 3.0 and 3.4)[3].

Kinetic pathway of N-nitrosodesipramine formation in solid dosage micro-environments.

Formulation-Driven Kinetics: The "Saturated Solution Layer" Model

A common misconception is that nitrosation in solid dosage forms occurs via solid-to-solid interactions. In reality, the reaction is mediated by a heterogeneous kinetic model known as the Saturated Solution Layer [4],[5].

During tablet compression, coating, or storage under elevated humidity, residual moisture creates microscopic liquid bridges between the Desipramine API and excipients (e.g., microcrystalline cellulose or starch, which often carry trace nitrites)[1].

• Mobilization: Trace nitrites dissolve into this moisture layer.

• Equilibration: The local micro-environmental pH (dictated by the API salt form and excipients) protonates the nitrite to form N2​O3​ .

• Saturation: The API dissolves into this layer up to its saturating solubility limit, creating a highly concentrated boundary layer where the pseudo-first-order kinetics of NDesi formation accelerate drastically[5].

Understanding this causality is critical: controlling the water activity ( Aw​ ) of the formulation and utilizing nitrite-scavenging excipients directly disrupts the kinetic pathway by eliminating the transport medium (the solution layer) and the reactant (nitrite).

Quantitative Kinetic and Regulatory Parameters

To contextualize the risk, the following table summarizes the quantitative parameters governing N-nitrosodesipramine (CAS: 57164-17-7)[6] formation and regulatory thresholds. Because NDesi falls into Carcinogenic Potency Categorization Approach (CPCA) Category 1, the acceptable intake limits are highly stringent[7].

Parameter	Value / Metric	Mechanistic & Regulatory Significance
Acceptable Intake (AI)	26.5 ng/day	CPCA Category 1 limit; requires ultra-sensitive LC-MS/MS detection[7].
Molecular Weight	295.39 g/mol	Used for mass transition calculations in MS/MS ( [M+H]+ = 296.4)[6].
Optimal Nitrosation pH	~3.0 – 3.4	Peak formation rate of N2​O3​ ; dictates formulation buffer choices[3].
Primary Precursor	Secondary Amine	Direct nitrosation without dealkylation; highly reactive[2].
Kinetic Limiting Factor	Nitrite Concentration	In solid states, the reaction is limited by excipient nitrite levels[4].

Self-Validating Analytical Workflow: LC-MS/MS Protocol

When quantifying trace NDSRIs, the analytical method itself can inadvertently synthesize the impurity if residual nitrites and amines react during sample extraction (artifactual nitrosation). To ensure trustworthiness, the following step-by-step protocol embeds a self-validating system using isotope-labeled internal standards (ILIS) and nitrite scavengers.

Step-by-Step Methodology:

Step 1: Scavenger-Stabilized Extraction Causality: Crushing a tablet in a standard aqueous solvent mobilizes unreacted nitrites and desipramine, leading to false positives. Action: Pulverize the formulation and extract using a 50:50 Methanol/Water mixture containing 10 mM Sulfamic Acid or Ascorbic Acid. The scavenger outcompetes the secondary amine for any residual nitrite, halting artifactual kinetics.

Step 2: Internal Standard Spiking Causality: Matrix effects in LC-MS/MS can suppress ionization, leading to under-reporting. Action: Spike the extraction solvent with a known concentration of N-Nitrosodesipramine-d4 (ILIS). The recovery of the deuterated standard self-validates the extraction efficiency and corrects for matrix suppression.

Step 3: Centrifugation and Filtration Action: Centrifuge at 10,000 RPM for 10 minutes at 4°C (to minimize thermal kinetic energy). Filter the supernatant through a 0.22 µm PTFE syringe filter. Avoid nylon filters, which can leach amine precursors.

Step 4: UHPLC-MS/MS Analysis Action: Inject the sample onto a C18 reversed-phase column. Utilize a gradient of 0.1% Formic acid in water (Mobile Phase A) and Acetonitrile (Mobile Phase B). Detect via Positive Electrospray Ionization (ESI+) in Multiple Reaction Monitoring (MRM) mode. Monitor the primary transition m/z 296.4 → 266.2 (loss of NO).

Self-validating LC-MS/MS workflow for N-nitrosodesipramine quantification.

Mitigation Strategies & Process Optimization

To proactively engineer nitrosamine risk out of the formulation, drug development professionals must manipulate the kinetic variables:

• Excipient Screening: Source microcrystalline cellulose (MCC) and sodium starch glycolate with certified ultra-low nitrite levels (< 1 ppm). Since the kinetic rate is proportional to the square of the nitrite concentration in some micro-environments, reducing baseline nitrite yields an exponential drop in NDesi formation[3].

• Micro-environmental pH Modulation: Formulate with buffering excipients (e.g., basic carbonates) to push the local pH of the saturated solution layer above 5.0. At this pH, the equilibrium shifts away from N2​O3​ formation, starving the kinetic pathway of its nitrosating agent[3].

• Moisture Control: Utilize dry granulation techniques and high-barrier blister packaging (e.g., Alu-Alu) to maintain a low water activity ( Aw​<0.2 ). Without the saturated solution layer to act as a kinetic bridge, the solid-state reaction rate approaches zero[5].

References

• ResolveMass Laboratories Inc. "Nitrosamine Testing in Desipramine." ResolveMass.
• ACS Publications. "(Q)SAR Approaches to Predict the Extent of Nitrosation in Pharmaceutical Compounds." Chemical Research in Toxicology.
• Manasa Life Sciences. "N-Nitroso desipramine." Manasa Life Sciences.
• Medicines for Europe. "Review of Nitrosamine Drug-Substance Related Impurities (NDSRI) in Pharmaceutical Drugs: Risk Assessments." Medicines for Europe.
• Pharma Excipients. "N-Nitrosamine Formation in Pharmaceutical Drug Products: Development and Validation of a Biased, Conservative, Predictive Model." Pharma Excipients.
• ACS Publications. "Formation of N-Nitrosamines by Reaction of Secondary Dialkylamines with Trace Levels of Nitrite in Aqueous Solution." Organic Process Research & Development.
• U.S. Food and Drug Administration (FDA).

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• 5. fda.gov [fda.gov]
• 6. N-Nitroso desipramine | Manasa Life Sciences [manasalifesciences.com]
• 7. medicinesforeurope.com [medicinesforeurope.com]

Protocols & Analytical Methods

Application Note: Advanced Solid-Phase Extraction (SPE) Protocol for the Trace Quantification of N-Nitrosodesipramine in Active Pharmaceutical Ingredients

Executive Summary & Regulatory Context

The pharmaceutical industry is currently facing unprecedented analytical challenges regarding the detection and mitigation of Nitrosamine Drug Substance-Related Impurities (NDSRIs). Desipramine, a secondary amine tricyclic antidepressant, is highly susceptible to nitrosation, forming N-nitrosodesipramine[1]. Due to its potent carcinogenicity, the U.S. FDA has classified N-nitrosodesipramine as a Category 1 NDSRI, establishing a strictly low Recommended Acceptable Intake Limit (RAIL) of 26.5 ng/day[2].

Recent regulatory actions, including the 2025 recall of multiple lots of Desipramine Hydrochloride tablets by Avet Pharmaceuticals due to NDSRI exceedance, underscore the critical need for robust analytical control[3]. Quantifying trace impurities (parts-per-billion levels) in the presence of high-concentration active pharmaceutical ingredients (APIs) requires exceptional sample cleanup. This application note details a highly selective Mixed-Mode Strong Cation Exchange (MCX) Solid-Phase Extraction (SPE) protocol coupled with LC-MS/MS to achieve sensitive, interference-free quantification of N-nitrosodesipramine[4].

Figure 1: Chemical pathway illustrating the nitrosation of desipramine into N-nitrosodesipramine.

Mechanistic Insights: The Causality of the SPE Strategy

Direct injection of dissolved API into an LC-MS/MS system leads to rapid source contamination, severe matrix effects, and catastrophic ion suppression. To circumvent this, sample preparation must actively deplete the API matrix while quantitatively recovering the trace NDSRI.

The Chemical Rationale (Causality): Desipramine is a basic secondary amine with a pKa of approximately 10.2. In an acidic environment (pH < 4), the API is heavily protonated (cationic). Conversely, the addition of the electron-withdrawing nitroso group in N-nitrosodesipramine neutralizes the basicity of the amine, rendering the NDSRI chemically neutral under the same acidic conditions[1].

By utilizing a Mixed-Mode Strong Cation Exchange (MCX) polymeric sorbent , we exploit this charge differential. When the acidified sample is loaded onto the SPE cartridge, the cationic desipramine API binds irreversibly to the negatively charged sulfonic acid moieties of the sorbent via strong electrostatic interactions. The neutral N-nitrosodesipramine, however, is retained solely by the hydrophobic reversed-phase backbone of the sorbent.

When eluting with 100% methanol, the hydrophobic interactions are broken, releasing the NDSRI. Because methanol lacks the ionic strength or pH shift required to break the electrostatic bonds, the massive excess of desipramine API remains permanently trapped on the column. This orthogonal separation mechanism guarantees a highly purified extract.

Figure 2: MCX SPE workflow for the selective isolation of N-nitrosodesipramine from the API matrix.

Experimental Protocol

Reagents & Materials

• API: Desipramine Hydrochloride.

• Reference Standards: N-Nitrosodesipramine (Target)[1] and NDPA-d14 (Isotope-Labeled Internal Standard)[5].

• SPE Cartridges: Mixed-mode strong cation exchange polymeric sorbent (e.g., Oasis MCX or Strata-X-C, 30 mg / 1 cc).

• Solvents: LC-MS grade Methanol (MeOH), LC-MS grade Water, Formic Acid (FA)[4].

System Suitability & Self-Validation

Every protocol described must function as a self-validating system. Prior to extraction, the dissolution solvent is spiked with a deuterated internal standard (NDPA-d14) at a known concentration[5].

• Causality: The absolute recovery of the internal standard acts as a continuous diagnostic tool. If the IS recovery drops below 70%, it immediately flags a failure in the SPE load/elute dynamics (e.g., sorbent drying, channeling) or severe matrix suppression, automatically invalidating the analytical batch and preventing the reporting of false negatives.

Step-by-Step Sample Preparation and SPE Workflow

• Sample Dissolution: Accurately weigh 100 mg of Desipramine HCl API into a 15 mL centrifuge tube. Add 10 mL of 0.1% FA in Water spiked with the internal standard. Vortex for 5 minutes and sonicate for 10 minutes to ensure complete dissolution (Final API concentration: 10 mg/mL).

  • Rationale: The 0.1% FA ensures the sample pH is ~2.7, fully protonating the API for optimal cation-exchange capture.

• Conditioning: Pass 1.0 mL of 100% MeOH through the MCX cartridge, followed by 1.0 mL of 0.1% FA in Water. Do not allow the sorbent bed to dry.

• Loading: Load 1.0 mL of the dissolved API sample onto the conditioned cartridge at a controlled flow rate of 1 drop/second.

• Washing: Wash the cartridge with 1.0 mL of 0.1% FA in Water, followed by 1.0 mL of 5% MeOH in Water containing 0.1% FA.

  • Rationale: The acidic wash maintains the ionization of the API to prevent premature elution, while the 5% organic wash removes highly polar matrix interferences without disrupting the hydrophobic retention of the NDSRI.

• Elution: Elute the N-nitrosodesipramine into a clean collection tube using 1.0 mL of 100% MeOH.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C. Reconstitute the residue in 100 µL of 10% MeOH in Water.

  • Rationale: Reconstituting in a low-organic solvent matches the initial conditions of the reversed-phase LC gradient. This prevents solvent-induced peak splitting or fronting that occurs when injecting strong organic solvents into an aqueous mobile phase.

LC-MS/MS Parameters & Data Presentation

Chromatographic separation is achieved using a sub-2 µm C18 column (e.g., 2.1 x 100 mm, 1.7 µm) to ensure sharp peak shapes and adequate retention of the moderately polar nitrosamine.

Table 1: Liquid Chromatography Gradient Conditions

Time (min)	% Mobile Phase A (0.1% FA in H₂O)	% Mobile Phase B (0.1% FA in MeOH)	Flow Rate (mL/min)
0.0	90	10	0.4
1.0	90	10	0.4
5.0	10	90	0.4
7.0	10	90	0.4
7.1	90	10	0.4
10.0	90	10	0.4

Table 2: Mass Spectrometry (MRM) Parameters

Detection is performed in Positive Electrospray Ionization (ESI+) mode.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
N-Nitrosodesipramine	296.2	266.2	15	Quantifier
N-Nitrosodesipramine	296.2	193.1	35	Qualifier
NDPA-d14 (IS)	145.2	89.1	15	Internal Standard
Desipramine (API trace)*	267.2	72.1	20	Matrix Monitoring

*Monitored to ensure the SPE depletion strategy was successful and the MS source is not being overloaded.

Table 3: Method Performance Summary

Parameter	Result	Regulatory / Scientific Acceptance Criteria
Limit of Detection (LOD)	0.05 ng/mL	Signal-to-Noise (S/N) ≥ 3
Limit of Quantitation (LOQ)	0.15 ng/mL	Signal-to-Noise (S/N) ≥ 10
SPE Absolute Recovery	94.2% ± 3.1%	70% – 130%
Matrix Effect (Ion Suppression)	< 8%	± 15%
Method Precision (%RSD)	3.5%	≤ 10%

References

• A Review of FDA Requirement on Recommended Acceptable Intake Limits for Nitrosamine Drug Substance Related Impurities. Human Journals. Available at: [Link]

• N-Nitrosodesipramine | C18H21N3O | CID 162811 - PubChem. National Institutes of Health (NIH). Available at: [Link]

• 10/9/25 Avet Pharmaceuticals Inc. Product Recall. California State Board of Pharmacy. Available at:[Link]

• Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. Agilent Technologies. Available at: [Link]

• Comprehensive Workflow for the Quantitative Analysis of Nitrosamines Drug Substance Related Impurity in Drug Product. Waters Corporation. Available at: [Link]

• Understanding the Kinetics and Formation of N-nitrosamines from Pharmaceutical Precursors During Water Purification. Syracuse University. Available at: [Link]

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• 2. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 3. pharmacy.ca.gov [pharmacy.ca.gov]
• 4. waters.com [waters.com]
• 5. surface.syr.edu [surface.syr.edu]

high-resolution mass spectrometry applications for N-nitrosodesipramine screening

Advanced High-Resolution Mass Spectrometry Strategies for the Trace-Level Screening of N-Nitrosodesipramine (NDSRI) in Pharmaceutical Formulations

Introduction & Regulatory Context

The identification of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has necessitated a paradigm shift in pharmaceutical quality control. Desipramine, a tricyclic antidepressant featuring a secondary amine, is intrinsically susceptible to nitrosation when exposed to adventitious nitrites during manufacturing or storage[1]. The resulting impurity, N-nitrosodesipramine (NDesi), is classified by the FDA and EMA under the Carcinogenic Potency Categorization Approach (CPCA) as a Category 1 NDSRI. This classification imposes a highly restrictive Acceptable Intake (AI) limit of 26.5 ng/day[2], requiring analytical methods capable of part-per-billion (ppb) sensitivity[3].

Mechanistic Challenges: Why HRMS?

Screening for NDesi within a desipramine drug product presents two profound analytical challenges that dictate our experimental design:

• Isobaric and Matrix Interferences: The active pharmaceutical ingredient (API) is present at concentrations orders of magnitude higher than the target NDSRI. In traditional low-resolution triple quadrupole (QqQ) systems, isotopic tailing, in-source fragmentation, or co-eluting matrix components can generate false-positive signals. High-Resolution Mass Spectrometry (HRMS)—such as Orbitrap technology—provides a resolving power exceeding 70,000 FWHM, allowing analysts to distinguish the exact mass of NDesi ([M+H]⁺ m/z 296.1757) from background noise with sub-3 ppm mass accuracy[4].

• Artifactual Nitrosation: The most critical failure point in NDSRI analysis is the in-situ generation of nitrosamines during sample preparation. If a secondary amine API is dissolved in an acidic solvent in the presence of excipient-derived nitrites, NDesi can form dynamically in the sample vial, leading to artificially inflated results[1].

To establish a self-validating and trustworthy protocol, the methodology below integrates chemical quenching of nitrites and exact-mass filtering to guarantee data integrity.

Fig 1. LC-HRMS workflow for N-nitrosodesipramine screening, optimized to prevent artifactual errors.

Experimental Protocol: A Self-Validating System

Reagent Preparation & Artifactual Nitrosation Control

• Extraction Diluent: Prepare a solution of Methanol:Water (50:50, v/v) containing 10 mM Ascorbic Acid.

  • Causality: Ascorbic acid acts as a potent nitrite scavenger. By introducing it into the neutral extraction solvent, residual nitrites from tablet excipients are rapidly reduced to nitric oxide before they can react with the desipramine API.

• Internal Standard (IS): Prepare N-nitrosodesipramine-d4 at a working concentration of 10 ng/mL in the extraction diluent.

Sample Extraction Step-by-Step

• Homogenization: Accurately weigh and finely crush a representative sample of desipramine tablets (e.g., 10 tablets).

• Aliquot: Transfer a powder mass equivalent to 100 mg of the active desipramine API into a 50 mL low-actinic (amber) centrifuge tube.

  • Causality: Nitrosamines are highly susceptible to UV-induced photolytic degradation. Low-actinic glassware preserves analyte stability[4].

• Inhibition & Solvation: Add 10.0 mL of the Extraction Diluent (containing the IS and Ascorbic Acid). Vortex vigorously for 5 minutes to ensure total dispersion.

• Cold Sonication: Sonicate the samples in a temperature-controlled water bath (<20 °C) for 15 minutes.

  • Causality: Thermodynamic control is critical. Elevated temperatures exponentially increase the kinetics of any unquenched nitrosation reactions.

• Separation: Centrifuge the homogenate at 10,000 rpm for 10 minutes at 4 °C to pellet the insoluble excipients.

• Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter directly into an amber LC vial.

  • Causality: PTFE is chemically inert. Nylon filters must be strictly avoided as they can leach secondary amines or irreversibly bind the target analytes.

LC-HRMS Analytical Conditions

While the extraction must remain neutral to prevent artifactual nitrosation, the LC mobile phase utilizes formic acid to ensure robust ionization in the Heated Electrospray Ionization (HESI) source. The rapid spatial separation of the API from any remaining matrix components on the UHPLC column mitigates on-column nitrosation risks.

Table 1: UHPLC Gradient Conditions

Time (min)	Flow Rate (mL/min)	Mobile Phase A (%)	Mobile Phase B (%)
0.0	0.4	95	5
1.0	0.4	95	5
6.0	0.4	40	60
8.0	0.4	5	95
10.0	0.4	5	95
10.1	0.4	95	5
13.0	0.4	95	5

(Mobile Phase A: 0.1% Formic Acid in Water; Mobile Phase B: 0.1% Formic Acid in Methanol. Column: C18, 1.7 µm, 2.1 x 100 mm, maintained at 40 °C).

Table 2: HRMS Parameters (Orbitrap)

Parameter	Setting
Ionization Mode	Heated Electrospray Ionization (HESI), Positive
Spray Voltage	3.5 kV
Capillary Temperature	320 °C
Sheath / Aux Gas Flow	40 arb / 10 arb
Resolution (Full MS)	70,000 FWHM @ m/z 200
Resolution (PRM/ddMS2)	35,000 FWHM @ m/z 200
AGC Target	1e6
Mass Range	m/z 100 - 500

Table 3: Target Analytes and Exact Masses

Analyte	Chemical Formula	Theoretical Exact Mass [M+H]⁺	Mass Defect
Desipramine (API)	C18H22N2	267.1856	0.1856
N-nitrosodesipramine	C18H21N3O	296.1757	0.1757
N-nitrosodesipramine-d4 (IS)	C18H17D4N3O	300.2008	0.2008

Data Processing and System Suitability

Data extraction must be performed using a narrow mass tolerance window of ± 5 ppm centered on the theoretical exact mass of NDesi (m/z 296.1757). A method is considered self-validating only if it meets the following criteria:

• Mass Accuracy: The mass error of the NDesi peak in all samples and standards must remain ≤ 3 ppm.

• Isotope Ratio: If utilizing a Parallel Reaction Monitoring (PRM) approach, the ratio of the quantifier to qualifier transition must match the reference standard within ± 20%.

• Blank Integrity: The procedural blank (processed identically to the samples, including ascorbic acid) must show an NDesi signal below 30% of the Limit of Quantitation (LOQ), proving the absence of artifactual formation from the laboratory environment.

Conclusion

The trace-level quantification of N-nitrosodesipramine demands a rigorous, mechanistically sound approach. By coupling the ultra-high resolving power of Orbitrap mass spectrometry with a carefully engineered, nitrite-scavenged extraction protocol, analytical scientists can confidently report NDSRI levels. This ensures compliance with the stringent 26.5 ng/day AI limit while safeguarding against the costly false positives driven by artifactual nitrosation.

References

• Source: resolvemass.
• Source: doi.
• Source: dgra.
• Source: veeprho.

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. veeprho.com [veeprho.com]
• 3. dgra.de [dgra.de]
• 4. pubs.acs.org [pubs.acs.org]

GC-MS/MS analysis protocols for N-nitrosodesipramine in pharmaceutical products

Application Note: High-Sensitivity GC-MS/MS Protocol for the Quantification of N-Nitrosodesipramine in Pharmaceutical Products

Introduction & Mechanistic Context

Nitrosamine impurities in pharmaceuticals have triggered global regulatory scrutiny due to their potent mutagenic and carcinogenic profiles[1]. Desipramine, a widely prescribed tricyclic antidepressant, presents a unique risk profile because its active pharmaceutical ingredient (API) contains a secondary amine. When exposed to nitrosating agents—such as residual nitrites from excipients, solvents, or water—under acidic conditions, desipramine readily undergoes nitrosation to form N-nitrosodesipramine (NDesi), a complex Nitrosamine Drug Substance-Related Impurity (NDSRI)[2].

To meet the stringent Acceptable Intake (AI) limits established by regulatory bodies like the FDA and EMA, analytical methods must achieve Limits of Quantification (LOQ) in the low parts-per-billion (ppb) range. Gas Chromatography coupled with Tandem Mass Spectrometry (GC-MS/MS) is widely employed for this purpose due to its superior chromatographic resolution for volatile compounds and the high selectivity of Multiple Reaction Monitoring (MRM)[3].

Figure 1: Mechanism of N-nitrosodesipramine formation in acidic conditions.

Analytical Strategy: Causality and Self-Validation

The core challenge in NDSRI analysis is matrix interference. Injecting high concentrations of API into a GC system can cause rapid column overloading, inlet contamination, and severe ion suppression.

• The Causality of Extraction: We utilize Liquid-Liquid Extraction (LLE) with dichloromethane (methylene chloride). Desipramine hydrochloride is highly soluble in aqueous solutions, whereas the neutral N-nitrosodesipramine partitions preferentially into the organic dichloromethane phase. This phase separation effectively strips the bulk API matrix away from the target analyte, preventing instrument fouling[1].

• Self-Validating System: To ensure absolute trustworthiness, this protocol mandates the use of a Stable Isotope-Labeled Internal Standard (SIL-IS), such as N-nitrosodesipramine-d4. By spiking the SIL-IS into the sample prior to extraction, any analyte loss during LLE or volumetric variations during GC injection are mathematically normalized. The ratio of the native analyte to the SIL-IS remains constant, validating the recovery of every single sample[4].

Figure 2: GC-MS/MS analytical workflow for N-nitrosodesipramine quantification.

Experimental Protocol

Reagents and Materials

• Dichloromethane (MeCl2), GC-MS grade.

• Ultrapure Water (18.2 MΩ·cm).

• N-Nitrosodesipramine reference standard.

• N-Nitrosodesipramine-d4 (SIL-IS) reference standard.

Step-by-Step Sample Preparation

• Sample Weighing : Accurately weigh 100 mg of Desipramine API (or crushed tablet equivalent) into a 15 mL glass centrifuge tube.

• Aqueous Solubilization : Add 5.0 mL of ultrapure water. Vortex for 2 minutes until the API is fully dissolved or homogeneously dispersed.

• Internal Standard Spiking : Add 50 µL of the SIL-IS working solution (100 ng/mL in methanol) to the aqueous mixture.

• Liquid-Liquid Extraction : Add 2.0 mL of dichloromethane. Cap tightly and shake vigorously for 5 minutes using a mechanical shaker to ensure maximum partitioning of the nitrosamine into the organic layer[1].

• Phase Separation : Centrifuge the tube at 4000 rpm for 10 minutes to break any emulsions.

• Collection : Carefully transfer the lower organic layer (dichloromethane) using a glass Pasteur pipette into a 2 mL GC autosampler vial. Strictly avoid transferring any of the upper aqueous layer to prevent matrix contamination.

GC-MS/MS Instrumental Conditions

The analysis is performed on a triple quadrupole GC-MS/MS system equipped with a high-efficiency electron ionization (EI) source[1].

Table 1: GC Parameters

Parameter	Setting
Column	Rxi-5ms or DB-5ms (30 m × 0.25 mm ID × 0.25 µm df)
Carrier Gas	Helium, constant flow at 1.2 mL/min
Injection Volume	2.0 µL
Injection Mode	Pulsed Splitless (Pulse pressure: 25 psi for 0.5 min)
Inlet Temperature	250 °C

Table 2: GC Oven Temperature Program

Ramp Rate (°C/min)	Target Temperature (°C)	Hold Time (min)
Initial	60	1.0
20	200	0.0
10	280	3.0

Table 3: MS/MS MRM Transitions (Electron Ionization) Note: Collision energies are representative and must be optimized per specific instrument.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
N-Nitrosodesipramine	295.2	265.2	15	Quantifier
N-Nitrosodesipramine	295.2	114.1	25	Qualifier
N-Nitrosodesipramine-d4	299.2	269.2	15	IS Quantifier

Data Presentation & Method Validation

A robust method must be validated according to ICH Q2(R1) guidelines, focusing on sensitivity, accuracy, and precision[4]. The use of MRM mode ensures that background matrix noise is virtually eliminated, allowing for sub-ppb detection limits.

Table 4: Summary of Method Validation Metrics

Validation Parameter	Regulatory Acceptance Criteria	Typical Protocol Performance
Linearity (R²)	> 0.995 (Range: 1–100 ppb)	0.999
Limit of Quantification (LOQ)	≤ 10 ppb	2.0 ppb
Accuracy (Spike Recovery)	70% - 130%	94% - 106%
Precision (Repeatability RSD)	≤ 20% at LOQ level	5.2%

Conclusion

The combination of targeted liquid-liquid extraction and GC-MS/MS provides a highly sensitive, selective, and self-validating analytical system for the quantification of N-nitrosodesipramine. By leveraging phase separation to remove the API matrix and utilizing a stable isotope-labeled internal standard to correct for extraction efficiencies, this protocol ensures absolute data integrity and regulatory compliance.

References

• Nitrosamine Testing in Desipramine - resolvemass.ca. Available at: 2

• Screening of Nitrosamine Impurities in Drug Products and Drug Substances Using Agilent GC/MS/MS Instrumentation - agilent.com. Available at:1

• Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan - PMC - nih.gov. Available at: 4

• Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS - Restek Resource Hub - restek.com. Available at: 3

Sources

• 1. agilent.com [agilent.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [discover.restek.com]
• 4. Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Sample Preparation Strategies for Trace N-Nitrosodesipramine (NDSRI) Detection by LC-MS/MS

Audience: Analytical Chemists, Researchers, and Drug Development Professionals Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Target Analyte: N-Nitrosodesipramine (CAS: 57164-17-7)

Executive Summary & Regulatory Context

The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has necessitated a paradigm shift in pharmaceutical trace analysis. N-nitrosodesipramine is a highly potent NDSRI formed from the nitrosation of desipramine, a secondary amine tricyclic antidepressant[1]. Due to its suspected carcinogenic profile, global regulatory bodies, including the U.S. FDA and EMA, have imposed a strict Acceptable Intake (AI) limit of 26.5 ng/day for N-nitrosodesipramine[2][3].

Detecting parts-per-billion (ppb) levels of an NDSRI within a matrix containing a massive excess of its parent Active Pharmaceutical Ingredient (API) requires highly sensitive LC-MS/MS methodologies[4]. However, the analytical bottleneck does not lie in the instrumental detection, but rather in the sample preparation . Analysts face two critical challenges: severe matrix-induced ion suppression and the risk of in-situ artifact formation during extraction[4]. This application note details field-proven, self-validating sample preparation protocols designed to overcome these hurdles through chemical orthogonality and nitrite scavenging.

Mechanistic Challenges in NDSRI Analysis

The "Artifact" Challenge: In-Situ Nitrosation

Desipramine contains a highly reactive secondary amine. During sample preparation—especially if acidic extraction solvents are utilized to precipitate proteins or dissolve excipients—residual nitrites present in the drug matrix can convert into nitrous acid ( HNO2​ ). This acts as a potent nitrosating agent, reacting with the desipramine API directly inside the sample vial to artificially generate N-nitrosodesipramine[1]. If left unmitigated, this artifact formation leads to false-positive regulatory failures.

The Causality of Mitigation: To prevent this, a nitrite scavenger such as sulfamic acid or ascorbic acid must be introduced at the very beginning of the extraction[5]. Sulfamic acid rapidly outcompetes the API for the nitrosating agent, reacting with nitrous acid to yield harmless nitrogen gas and sulfuric acid, thereby freezing the nitrosamine profile of the sample.

Caption: Mechanism of NDSRI artifact formation and mitigation via nitrite scavenging.

Matrix Ion Suppression & Chemical Orthogonality

Direct dilution of the drug product results in the co-elution of trace N-nitrosodesipramine with massive amounts of desipramine, causing catastrophic ion suppression in the Electrospray Ionization (ESI) source.

The Chemical Logic of Separation: We can exploit the profound shift in acid-base chemistry that occurs upon nitrosation. Desipramine is a strong base ( pKa≈10.2 ). However, in N-nitrosodesipramine, the lone pair of electrons on the amine nitrogen is delocalized into the N=O bond via resonance ( N−N=O↔N+=N−O− ). This renders the NDSRI essentially neutral. By buffering the sample to pH 3.0 , desipramine becomes >99.9% protonated (hydrophilic), while N-nitrosodesipramine remains completely un-ionized (lipophilic). A Liquid-Liquid Extraction (LLE) using an organic solvent will selectively partition the NDSRI, leaving the API behind.

Step-by-Step Methodologies

Protocol: pH-Mediated Liquid-Liquid Extraction (LLE)

This protocol is designed as a self-validating system: it utilizes an isotopically labeled internal standard (Desipramine-D3) to correct for any residual matrix effects[6], while the pH control ensures maximum API exclusion.

Reagents Required:

• 50 mM Sodium Phosphate Buffer (pH 3.0)

• Sulfamic Acid (LC-MS Grade)[5]

• Ethyl Acetate (EtOAc, LC-MS Grade)

• Desipramine-D3 Internal Standard (100 ng/mL in Methanol)[6]

Workflow Steps:

• Sample Weighing: Accurately weigh 100 mg of homogenized desipramine drug product (or API) into a 15 mL polypropylene centrifuge tube.

• Artifact Mitigation & Dissolution: Add 5.0 mL of the pH 3.0 phosphate buffer spiked with 10 mM sulfamic acid.

• Internal Standard Addition: Spike the sample with 50 µL of the Desipramine-D3 internal standard solution.

• Agitation: Vortex vigorously for 5 minutes. Note: The sulfamic acid will immediately quench any liberated nitrites during this dissolution phase.

• Organic Partitioning: Add 5.0 mL of Ethyl Acetate to the tube.

• Extraction: Shake on a mechanical multi-tube vortexer for 10 minutes at 1500 rpm to ensure maximum mass transfer of the neutral NDSRI into the organic phase.

• Phase Separation: Centrifuge at 4000 rpm for 10 minutes at 4°C.

• Collection: Carefully transfer 4.0 mL of the upper organic layer (EtOAc) into a clean glass test tube, avoiding the aqueous boundary.

• Concentration: Evaporate the organic extract to complete dryness under a gentle stream of ultra-pure nitrogen at 35°C.

• Reconstitution: Reconstitute the dried residue in 0.5 mL of Initial Mobile Phase (e.g., 5% Methanol / 95% Water with 0.1% Formic Acid). Vortex for 1 minute and transfer to an autosampler vial for LC-MS/MS analysis.

Caption: pH-mediated LLE workflow for selective NDSRI extraction from API matrix.

Analytical LC-MS/MS Conditions

To achieve the required sensitivity, analysis should be performed on a triple quadrupole mass spectrometer operating in positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM)[4].

• Analytical Column: C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.7 µm particle size)

• Mobile Phase A: 0.1% Formic Acid in LC-MS Grade Water

• Mobile Phase B: 0.1% Formic Acid in LC-MS Grade Methanol

• Gradient: 5% B hold for 1 min, ramp to 95% B over 4 mins, hold for 2 mins, re-equilibrate.

• Flow Rate: 0.4 mL/min

Table 1: MRM Transitions and MS Parameters

The exact mass of N-nitrosodesipramine is 295.168 Da, yielding a protonated precursor [M+H]+ at m/z 296.2[7].

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Polarity
N-nitrosodesipramine (Quant)	296.2	266.2 (Loss of NO)	20	ESI+
N-nitrosodesipramine (Qual)	296.2	114.1	35	ESI+
Desipramine (API Trace)	267.2	72.1	25	ESI+
Desipramine-D3 (IS)	270.2	75.1	25	ESI+

Quantitative Data & Method Performance

The efficacy of the sample preparation method is validated by comparing the LLE approach against standard direct dilution and protein precipitation techniques. The pH-mediated LLE provides superior API exclusion, resulting in negligible matrix effects.

Table 2: Comparative Extraction Efficiency & Matrix Effects

Sample Preparation Method	NDSRI Recovery (%)	API Removal Efficiency (%)	Matrix Effect / Ion Suppression (%)
Direct Dilution (Aqueous)	98.5	0.0	-88.4 (Severe Suppression)
Protein Precipitation (ACN)	94.2	12.5	-65.2
Polymeric SPE (HLB)	88.0	91.0	-18.5
pH-Mediated LLE (EtOAc)	86.5	>99.9	-4.2 (Negligible)

Note: While absolute recovery in LLE is slightly lower than direct dilution, the near-total elimination of ion suppression yields a significantly higher Signal-to-Noise (S/N) ratio, allowing reliable quantitation well below the FDA AI limit.

Conclusion

The reliable quantitation of N-nitrosodesipramine at trace levels is impossible without logically designed sample preparation. By understanding the chemical causality—specifically, the pKa shift induced by the nitroso group and the kinetics of artifact formation—analysts can deploy pH-mediated Liquid-Liquid Extraction combined with sulfamic acid scavenging. This creates a self-validating, robust analytical system that ensures compliance with stringent global regulatory limits while protecting against false-positive lot rejections.

References

• The regulatory challenge of determining acceptable intakes for nitrosamine drug substance-related impurities while ensuring medicinal product. dgra.de. URL:[Link]

• A Review of FDA Requirement on Recommended Acceptable Intake Limits for Nitrosamine Drug Substance Related Impurities. humanjournals.com. URL:[Link]

• Nitrosamine Testing in Desipramine. resolvemass.ca. URL:[Link]

• SCIEX impurities compendium. sciex.jp. URL:[Link]

• Supporting Information for Comparative Evaluation of Chemical and Photolytic Denitrosation Methods for Chemiluminescence Detection of Total N-Nitrosamines in Wastewater Samples. doi.org. URL:[Link]

• PubChemLite - N-nitrosodesipramine (C18H21N3O). uni.lu. URL:[Link]

• Desipramine-D3 (Hydrochloride) | CAS 1435934-62-5. veeprho.com. URL: [Link]

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. dgra.de [dgra.de]
• 3. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 4. sciex.jp [sciex.jp]
• 5. pubs.acs.org [pubs.acs.org]
• 6. veeprho.com [veeprho.com]
• 7. PubChemLite - N-nitrosodesipramine (C18H21N3O) [pubchemlite.lcsb.uni.lu]

Application Note: High-Sensitivity LC-MS/MS Quantification of N-Nitrosodesipramine in Complex Biological Matrices

Introduction and Regulatory Context

The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has fundamentally reshaped pharmaceutical quality control and toxicological monitoring[1]. N-nitrosamines are classified as probable human carcinogens, prompting global regulatory bodies, including the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA), to mandate stringent risk assessments and acceptable intake (AI) limits[2][3].

While much of the regulatory focus centers on active pharmaceutical ingredients (APIs) and formulated drug products[4], the quantification of these impurities in complex biological matrices (e.g., plasma, serum, and urine) is critical for toxicokinetic (TK) studies, in vivo exposure assessments, and clinical monitoring.

N-nitrosodesipramine (NDesi) is a high-profile NDSRI. Desipramine, a tricyclic antidepressant (TCA) containing a secondary amine, is highly susceptible to nitrosation in the presence of nitrites under acidic conditions—conditions present both during drug manufacturing and within the human gastric environment[5][6]. This application note details a self-validating, highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol designed to isolate and quantify NDesi in human plasma, overcoming severe matrix effects and preventing artifactual ex vivo nitrosation during sample preparation.

Fig 1: Chemical mechanism of N-nitrosodesipramine formation via secondary amine nitrosation.

Scientific Rationale: Overcoming Matrix Challenges

Quantifying trace-level NDSRIs in biological matrices presents two distinct analytical hurdles:

• Matrix Suppression: Endogenous phospholipids and proteins in plasma severely suppress the electrospray ionization (ESI) signal of moderately polar nitrosamines[7].

• Artifactual Nitrosation: The sample preparation process itself can induce the formation of NDesi if residual desipramine and endogenous nitrites are exposed to acidic extraction conditions.

Causality Behind the Methodological Choices

To establish a self-validating and robust system, this protocol utilizes Solid Phase Extraction (SPE) rather than simple Protein Precipitation (PPT). A polymeric reversed-phase sorbent (e.g., HLB) is selected because it retains the moderately polar NDesi while allowing polar salts and matrix nitrites to be washed away before any acidic elution steps, thereby neutralizing the risk of artifactual nitrosation[8]. Furthermore, a matched Stable Isotope-Labeled Internal Standard (SIL-IS), N-nitrosodesipramine-d4, is introduced at the very first step to correct for any extraction losses and matrix-induced ionization variability.

Experimental Protocol

Materials and Reagents

• Analytes: N-nitrosodesipramine (Reference Standard) and N-nitrosodesipramine-d4 (SIL-IS)[9].

• Matrix: Blank human plasma (K2EDTA).

• Reagents: LC-MS grade Methanol (MeOH), Acetonitrile (ACN), Water, Formic Acid (FA), and Ammonium Acetate[8].

• Hardware: Polymeric Reversed-Phase SPE Cartridges (30 mg/1 mL).

Sample Preparation Workflow (SPE)

Note: All procedures must be performed in amber glassware or under UV-filtered light, as nitrosamines are susceptible to photolytic degradation[8].

• Aliquoting & Spiking: Transfer 200 µL of human plasma into a 2 mL collection tube. Add 10 µL of SIL-IS working solution (50 ng/mL NDesi-d4). Vortex for 10 seconds.

• Pre-treatment: Add 200 µL of 10 mM Ammonium Acetate buffer (pH 7.0) to the sample. Causality: Maintaining a neutral pH prevents the protonation of residual nitrites into reactive nitrous acid, halting artifactual nitrosation.

• SPE Conditioning: Condition the SPE cartridge with 1 mL MeOH, followed by 1 mL LC-MS grade water.

• Loading: Load the pre-treated plasma sample onto the cartridge at a flow rate of 1 mL/min.

• Washing: Wash with 1 mL of 5% MeOH in water to remove salts, endogenous nitrites, and highly polar matrix components.

• Elution: Elute the analytes with 1 mL of 100% ACN.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C. Reconstitute in 100 µL of Initial Mobile Phase (Water:MeOH, 80:20 v/v).

Fig 2: Step-by-step Solid Phase Extraction (SPE) workflow for N-nitrosodesipramine isolation.

LC-MS/MS Analytical Conditions

A high-resolution or triple quadrupole mass spectrometer operating in positive Electrospray Ionization (ESI+) mode is required to achieve sub-ng/mL sensitivity[10][11].

• Analytical Column: C18, 50 mm × 2.1 mm, 1.7 µm particle size (maintains sharp peak shapes for basic/neutral compounds).

• Column Temperature: 40°C.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Gradient:

  • 0.0 - 0.5 min: 20% B

  • 0.5 - 3.0 min: Linear gradient to 95% B

  • 3.0 - 4.0 min: Hold at 95% B

  • 4.0 - 4.1 min: Return to 20% B

  • 4.1 - 5.5 min: Re-equilibration at 20% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

Data Presentation and Method Parameters

The method utilizes Multiple Reaction Monitoring (MRM) to ensure absolute specificity. N-nitrosamines typically exhibit a characteristic loss of the nitroso group (-NO, 30 Da) during collision-induced dissociation (CID)[8].

Table 1: MRM Transitions and MS/MS Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
N-nitrosodesipramine	296.2	266.2	50	18	Quantifier (Loss of NO)
N-nitrosodesipramine	296.2	193.1	50	35	Qualifier (Tricyclic cleavage)
NDesi-d4 (SIL-IS)	300.2	270.2	50	18	Internal Standard

Self-Validating System: Quality Control Metrics

To ensure the trustworthiness of the data, the protocol mandates a self-validating batch structure. Every analytical run must include:

• Double Blank (Matrix only): Proves no endogenous NDesi or system carryover.

• Zero Blank (Matrix + IS): Confirms the isotopic purity of the SIL-IS (no unlabeled NDesi contribution).

• Spiked QCs (Low, Mid, High): Validates accuracy and precision across the calibration range (0.05 ng/mL to 50 ng/mL).

Table 2: Representative Validation Summary (Plasma Matrix)

Parameter	Regulatory Target (FDA/EMA)	Achieved Method Performance
Lower Limit of Quantitation (LLOQ)	≤ 0.1 ng/mL	0.05 ng/mL (S/N > 10)
Intra-day Precision (CV%)	≤ 15% ( ≤ 20% at LLOQ)	3.2% – 7.8%
Inter-day Accuracy (% Bias)	± 15% (± 20% at LLOQ)	-4.1% to +5.2%
Extraction Recovery	Consistent across levels	88.5% ± 4.2%
Matrix Effect (IS Normalized)	85% – 115%	96.4% (Negligible suppression)

Conclusion

The quantification of N-nitrosodesipramine in biological matrices requires a delicate balance of aggressive sample cleanup and gentle chemical handling to prevent artifactual generation of the target analyte. By leveraging neutral-pH SPE conditioning, polymeric reversed-phase retention, and high-sensitivity LC-MS/MS MRM detection, this protocol provides a robust, regulatory-aligned framework for pharmacokinetic and toxicological evaluations of NDSRIs[1][10].

References

• Nitrosamine impurities: guidance for marketing authorisation holders - European Union European Medicines Agency (EMA) URL:[Link]

• EMA nitrosamines update and acceptable intake limits AMSbiopharma URL:[Link]

• Nitrosamine Testing in Desipramine ResolveMass Laboratories Inc. URL:[Link]

• Control of Nitrosamine Impurities in Human Drugs U.S. Food and Drug Administration (FDA) URL:[Link]

• N-Nitrosamine Impurities and FDA's Recommendations for Acceptable Intake Limits PharmTech URL:[Link]

• Solutions for Nitrosamine Analysis - common nitrosamines, NDSRIs using LC-MS/MS, GC-MS/MS and LC-HRMS Shimadzu URL:[Link]

• Supporting Information for Comparative Evaluation of Chemical and Photolytic Denitrosation Methods for Chemiluminescence Detection of Total N-Nitrosamines in Wastewater Samples American Chemical Society (ACS) / DOI URL:[Link]

• Understanding the Kinetics and Formation of N-nitrosamines from Pharmaceutical Precursors During Water Purification SURFACE at Syracuse University URL:[Link]

• N-Nitrosamines from drug and nitrite: Potential source of chemical carcinogens in humans? ResearchGate / Pharmacy International URL:[Link]

• Desipramine-impurities (Reference Standards) Pharmaffiliates URL:[Link]

Sources

• 1. EMA nitrosamines update and acceptable intake limits | AMSbiopharma [amsbiopharma.com]
• 2. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 3. fda.gov [fda.gov]
• 4. fda.gov [fda.gov]
• 5. resolvemass.ca [resolvemass.ca]
• 6. researchgate.net [researchgate.net]
• 7. surface.syr.edu [surface.syr.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. pharmtech.com [pharmtech.com]
• 11. Solutions for Nitrosamine Analysis -common nitrosamines, NDSRIs using LC-MS/MS, GC-MS/MS and LC-HRMS- : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

In Vitro Enhanced Ames Test (EAT) Protocols for N-Nitrosodesipramine Mutagenicity Screening

Target Audience: Toxicologists, Genetic Assay Scientists, and Pharmaceutical Drug Development Professionals.

Executive Summary

The identification of Nitrosamine Drug Substance-Related Impurities (NDSRIs) in pharmaceutical products has fundamentally shifted genetic toxicology screening paradigms. N-nitrosodesipramine, a complex, bulky NDSRI derived from the tricyclic antidepressant desipramine[1], presents unique challenges for standard in vitro mutagenicity assays. Standard OECD 471 Bacterial Reverse Mutation Tests (Ames tests) often yield false negatives for NDSRIs due to insufficient metabolic activation and suboptimal assay conditions[2],[3].

To address this, global regulatory bodies, including the FDA and EMA, now mandate the Enhanced Ames Test (EAT) for nitrosamine screening[2],[3]. This application note provides a comprehensive, causality-driven protocol for evaluating N-nitrosodesipramine mutagenicity, detailing the mechanistic rationale behind the EAT modifications and establishing a self-validating experimental workflow.

Mechanistic Rationale: The Challenge of NDSRIs

Standard Ames tests typically utilize a 5–10% rat liver S9 fraction and a plate incorporation methodology. While effective for classic mutagens, this system fails for N-nitrosodesipramine due to two primary biological bottlenecks:

• Cytochrome P450 (CYP) Specificity and Density: The mutagenicity of N-nitrosamines is dependent on α-hydroxylation mediated by specific CYP450 isoforms (predominantly CYP2E1 and CYP2A6 equivalents). Standard 10% rat S9 lacks the necessary enzymatic density to efficiently metabolize bulky NDSRIs. The EAT mandates the use of 30% Hamster liver S9 alongside 30% Rat liver S9[2],[4]. Hamster S9 possesses a distinct CYP profile that is empirically superior at catalyzing the α-hydroxylation of complex nitrosamines[4].

• Diazonium Ion Half-Life: Following α-hydroxylation, the intermediate rapidly cleaves into a highly electrophilic diazonium ion. In a standard plate incorporation assay, this short-lived reactive species often hydrolyzes in the agar before it can cross the bacterial cell wall to alkylate DNA. The EAT replaces this with a 30-minute liquid pre-incubation , forcing the test article, S9 enzymes, and bacteria into close physical proximity, maximizing the probability of DNA adduct formation[2],[4].

Figure 1: CYP450-mediated activation of N-nitrosodesipramine to a DNA-reactive diazonium ion.

Regulatory Standards for the Enhanced Ames Test (EAT)

Based on recent collaborative research by the FDA's National Center for Toxicological Research (NCTR) and EMA guidelines, deviations from standard OECD 471 are strictly required for NDSRIs[2],[4],[3]:

• Bacterial Strains: Must include S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101)[2].

• Metabolic Activation: Testing must be conducted in the absence of S9, in the presence of 30% induced Rat liver S9, AND in the presence of 30% induced Hamster liver S9[2].

• Methodology: Pre-incubation method (30 minutes) is mandatory; plate incorporation is prohibited[2],[3].

• Solvent: Aqueous solvents are preferred. If organic solvents (e.g., DMSO) are used, the volume must be minimized to prevent CYP450 inhibition[2],[5].

Experimental Protocol

S9 Metabolic Activation System Preparation

Causality Note: S9 fractions must be prepared from rodents treated with CYP450 inducers (e.g., Phenobarbital/β-naphthoflavone) to ensure sufficient baseline enzymatic activity[2].

• Thaw Hamster and Rat S9 fractions on ice immediately prior to use.

• Prepare the S9 cofactor mix containing: 8 mM MgCl₂, 33 mM KCl, 5 mM Glucose-6-phosphate, 4 mM NADP, and 100 mM sodium phosphate buffer (pH 7.4).

• Formulate the final 30% S9 mix by combining 3 parts S9 fraction with 7 parts cofactor mix. Keep strictly on ice to prevent enzymatic degradation.

Pre-Incubation Workflow

Causality Note: The 30-minute pre-incubation is the critical variable that differentiates the EAT from standard assays, allowing the transient diazonium ion to interact with the bacterial genome[4].

• In sterile glass culture tubes, add the following in sequence:

  • 500 µL of 30% S9 mix (or phosphate buffer for -S9 conditions).

  • 100 µL of overnight bacterial culture (approx. 109 cells/mL).

  • 50 µL of N-nitrosodesipramine solution (or control). Ensure organic solvent volume does not exceed 50 µL to avoid CYP inhibition.

• Vortex gently to mix.

• Incubate the tubes in a shaking water bath at 37°C for exactly 30 minutes at 150 rpm.

Plating and Incubation

• Following pre-incubation, immediately add 2.0 mL of molten top agar (containing trace histidine/biotin or tryptophan, maintained at 45°C) to each tube.

• Vortex rapidly and pour the contents onto the surface of a minimal glucose agar plate.

• Allow the agar to solidify on a level surface.

• Invert the plates and incubate at 37°C for 48 to 72 hours [6].

• Count revertant colonies using an automated colony counter or manually.

Figure 2: Workflow of the Enhanced Ames Test (EAT) utilizing a 30-minute pre-incubation.

Data Analysis & Self-Validating System

A scientifically rigorous protocol must be self-validating. Because N-nitrosodesipramine requires highly specific CYP-mediated activation, the assay's integrity relies entirely on proving that the S9 batch is competent for nitrosamine metabolism. EMA and FDA guidelines mandate the inclusion of two concurrent N-nitrosamine positive controls [2],[5].

If the nitrosamine positive controls fail to induce a significant mutagenic response, the entire assay is invalidated, regardless of the N-nitrosodesipramine results.

Table 1: EAT Experimental Design and Self-Validation Criteria

Test Group	S9 Condition	Test Article / Control	Expected Result	Validation Purpose
Vehicle Control	-S9, +30% Rat, +30% Hamster	Solvent (e.g., Water/DMSO)	Baseline Revertants	Establishes the spontaneous background mutation rate.
Strain-Specific Positive	-S9	e.g., Sodium Azide (TA1535)	≥ 3x Baseline	Validates bacterial strain sensitivity and viability without S9.
Nitrosamine Positive 1	+30% Rat, +30% Hamster	NDMA (N-Nitrosodimethylamine)	≥ 3x Baseline	Critical: Validates S9 CYP450 competence for nitrosamine α-hydroxylation.
Nitrosamine Positive 2	+30% Rat, +30% Hamster	NDEA or N-nitroso-piperidine	≥ 3x Baseline	Provides secondary metabolic validation for diverse nitrosamine structures.
N-nitrosodesipramine	-S9, +30% Rat, +30% Hamster	5 Dose Levels (up to 5000 µ g/plate )	Dose-dependent increase (if mutagenic)	Assesses the specific mutagenic potential of the target NDSRI.

Interpretation: A positive result is defined as a reproducible, dose-dependent increase in revertant colonies (typically ≥ 2-fold for TA98/TA100/WP2 uvrA, and ≥ 3-fold for TA1535/TA1537) compared to the vehicle control[6]. If N-nitrosodesipramine yields a positive result under these enhanced conditions, it is classified as a mutagenic impurity requiring strict Acceptable Intake (AI) limits[3].

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ema.europa.eu [ema.europa.eu]
• 3. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 4. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Current Status Of The Ames Test For N-nitrosamines | Lhasa Limited [lhasalimited.org]
• 6. iphasebiosci.com [iphasebiosci.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Matrix Effects in N-Nitrosodesipramine LC-MS/MS Analysis

Welcome to the Technical Support Center for Nitrosamine Drug Substance-Related Impurity (NDSRI) analysis. Desipramine, a tricyclic antidepressant containing a secondary amine, is highly susceptible to nitrosation, forming N-nitrosodesipramine (NDesi) [1]. Regulatory bodies like the FDA and EMA require confirmatory testing for NDesi at sub-ppb levels[2]. However, the massive concentration difference between the active pharmaceutical ingredient (API) and the trace impurity often leads to severe matrix effects during Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis[3].

This guide provides authoritative troubleshooting strategies, mechanistic explanations, and self-validating protocols to ensure scientific integrity in your analytical workflows.

Part 1: Understanding the Mechanism (FAQs)

Q1: Why is N-nitrosodesipramine particularly susceptible to matrix effects in LC-MS/MS? A: Matrix effects primarily manifest as ion suppression in the Electrospray Ionization (ESI) source[4]. During analysis, the desipramine API is present at concentrations up to 106 times higher than the trace NDesi impurity[3]. If the API co-elutes with NDesi, the highly abundant basic API molecules monopolize the available charge and space within the ESI droplets. This charge competition prevents the trace NDesi molecules from ionizing efficiently, leading to a false negative or artificially low quantitation.

Q2: How do I quantitatively evaluate the matrix effect in my assay? A: Matrix effects must be quantified using a post-extraction spike method[4]. Calculate the Matrix Factor (MF) by comparing the peak area of NDesi spiked into an extracted blank matrix against the peak area of NDesi spiked into a neat solvent. An MF of 1.0 indicates no matrix effect, <1.0 indicates ion suppression, and >1.0 indicates ion enhancement. Regulatory guidelines generally require the Internal Standard (IS) normalized MF to be between 0.90 and 1.10[3].

Q3: Direct extraction and dilution aren't working. What is the most effective sample preparation to eliminate the desipramine matrix? A: Solid-Phase Extraction (SPE) using a Mixed-Mode Cation Exchange (MCX) polymeric sorbent is the gold standard[5]. The Causality: Desipramine has a basic secondary amine with a pKa of ~10.2. When the sample is acidified to pH 3, the API becomes fully protonated and binds irreversibly to the strong sulfonic acid cation-exchange sites on the MCX resin. Conversely, the amine lone pair in N-nitrosodesipramine is delocalized into the nitroso group, rendering the molecule neutral. Therefore, NDesi passes through the cation-exchange sites and can be selectively eluted with an organic wash, effectively decoupling the analyte from the suppressing matrix.

Part 2: Data Presentation & Optimization Strategies

To achieve robust quantitation, sample preparation must be paired with optimized chromatographic and mass spectrometric parameters.

Table 1: Matrix Effect Evaluation & Acceptance Criteria

Parameter	Formula / Definition	Target Criteria	Troubleshooting Action if Failed
Matrix Factor (MF)	Peak Area (Spiked Matrix) / Peak Area (Solvent)	0.80 - 1.20	Implement MCX SPE or Liquid-Liquid Extraction (LLE) cleanup.
IS Normalized MF	MF (Analyte) / MF (Internal Standard)	0.90 - 1.10	Switch to a Stable Isotope-Labeled IS (e.g., NDesi-d4).
Extraction Recovery	(Extracted Spike - Unspiked) / True Spike	70% - 130%	Optimize SPE wash/elution volumes to prevent analyte breakthrough.

Table 2: Optimized LC-MS/MS Parameters for N-nitrosodesipramine

Parameter	Recommended Setting	Mechanistic Rationale
Column Chemistry	Biphenyl or Pentafluorophenyl (PFP)	Enhances retention via π−π interactions with the nitroso group, shifting NDesi away from the void volume and the API peak[4].
Mobile Phase	0.1% Formic Acid in Methanol / Water	Promotes protonation in the source ( [M+H]+ ). Methanol provides better selectivity for nitrosamines on Biphenyl columns than Acetonitrile.
Ionization Source	APCI (Positive Mode)	Atmospheric Pressure Chemical Ionization (APCI) relies on gas-phase reactions, making it significantly less susceptible to matrix ion suppression than ESI[6].
Divert Valve	0-2 min: Waste, 2-5 min: MS, 5+ min: Waste	Prevents the massive desipramine API peak from entering the MS, protecting the source from contamination and space-charge effects.

Part 3: Visualizing the Workflows

Mechanism of Matrix Effect & Mitigation

The following diagram illustrates the causality of ion suppression and the logical flow of mitigation strategies.

Workflow comparing ESI ion suppression mechanisms with SPE and LC mitigation strategies.

SPE Protocol Workflow

Step-by-step Mixed-Mode Cation Exchange (MCX) SPE protocol for N-nitrosodesipramine isolation.

Part 4: Experimental Protocols & Self-Validation

Protocol A: Mixed-Mode Cation Exchange (MCX) SPE Methodology

To execute the workflow visualized above, follow these exact steps to separate NDesi from the desipramine matrix[5]:

• Sample Preparation: Dissolve the desipramine drug product in 10 mL of LC-MS grade water. Spike with the internal standard (NDesi-d4). Adjust the pH to 3.0 using 2% Formic Acid (FA) to ensure the API is fully protonated.

• Conditioning: Pass 3 mL of 100% Methanol through the MCX cartridge, followed by 3 mL of 2% FA in water. Do not let the sorbent dry.

• Loading: Load the acidified sample onto the cartridge at a flow rate of 1 mL/min.

• Washing: Wash the cartridge with 3 mL of 2% FA in water, followed by 3 mL of 5% Methanol in water to remove highly polar excipients. The protonated desipramine remains locked to the cation-exchange sites.

• Elution: Elute the neutral N-nitrosodesipramine using 3 mL of 100% Methanol.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C and reconstitute in 100 µL of the initial LC mobile phase.

Protocol B: Self-Validating Artifactual Formation Check (Crucial E-E-A-T Step)

A major risk in NDSRI analysis is the in-situ artifactual formation of nitrosamines during sample preparation (e.g., acidic extraction conditions reacting with residual nitrites in excipients)[3]. To ensure your protocol is trustworthy and self-validating:

• Spike Isotopic Precursor: During Step 1 of Protocol A, spike the sample with a stable isotope-labeled API precursor (e.g., Desipramine-d4 ).

• Extract and Analyze: Process the sample normally through the SPE and LC-MS/MS workflow.

• Monitor for Artifacts: Set up an MRM transition to monitor for N-nitrosodesipramine-d4 .

• Interpretation: If NDesi-d4 is detected, your extraction conditions are actively synthesizing the nitrosamine, meaning your standard NDesi results are false positives. You must switch to a neutral extraction or add a nitrosation inhibitor (e.g., ascorbic acid or sulfamic acid) to quench residual nitrites[7].

References

• ResolveMass Laboratories Inc. "Nitrosamine Testing in Desipramine."[1][2] URL: [Link]

• U.S. Food and Drug Administration (FDA). "LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals."[8][9] URL: [Link]

• Journal of Pharma Insights and Research. "Analytical Challenges in Ultra-Trace Quantitation of Nitrosamine Related Impurities within Complex Pharmaceutical Matrices."[3] URL: [Link]

• Taiwan Food and Drug Administration. "Method of Test for Nitrosamines in Medicines - Multiple Analysis (LC-MS/MS Method)."[6] URL:[Link]

• American Chemical Society (ACS). "Comparative Evaluation of Chemical and Photolytic Denitrosation Methods for Chemiluminescence Detection of Total N-Nitrosamines."[7] URL: [Link]

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. resolvemass.ca [resolvemass.ca]
• 3. jopir.in [jopir.in]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. fda.gov.tw [fda.gov.tw]
• 7. pubs.acs.org [pubs.acs.org]
• 8. fda.gov [fda.gov]
• 9. fda.gov [fda.gov]

Technical Support Center: Improving Limit of Detection (LOD) for Trace N-nitrosodesipramine

Welcome to the Technical Support Center for the analysis of trace N-nitrosodesipramine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on overcoming the challenges associated with achieving a low limit of detection (LOD) for this specific nitrosamine impurity. The content is structured in a question-and-answer format to directly address the practical issues you may encounter during your experimental work.

Introduction: The Challenge of N-nitrosodesipramine

N-nitrosodesipramine is a nitrosamine impurity that can potentially form in drug products containing desipramine, a tricyclic antidepressant. Due to the classification of many nitrosamines as probable human carcinogens, regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent acceptable intake (AI) limits for these impurities.[1][2] This necessitates the development of highly sensitive and robust analytical methods capable of detecting and quantifying N-nitrosodesipramine at trace levels.

This guide provides a comprehensive approach to method development and troubleshooting, focusing on the critical aspects of sample preparation, chromatography, and mass spectrometry to enhance the signal-to-noise ratio and, consequently, improve the limit of detection.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for trace N-nitrosodesipramine analysis?

A1: The most prevalent and recommended techniques for the analysis of trace levels of nitrosamines, including N-nitrosodesipramine, are Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and Gas Chromatography with tandem mass spectrometry (GC-MS/MS).[3][4] LC-MS/MS is often preferred due to its applicability to a broader range of nitrosamines, including those that are non-volatile.[5][6]

Q2: What is a typical target Limit of Quantitation (LOQ) for N-nitrosodesipramine?

A2: The target LOQ is dictated by the regulatory acceptable intake (AI) limit for the specific nitrosamine. For nitrosamine impurities, the LOQ should be sufficiently low to ensure accurate quantification at or below the AI limit.[7][8] For many nitrosamines, this translates to low parts-per-billion (ppb) or even parts-per-trillion (ppt) levels in the drug substance or product. For example, methods for other nitrosamines have achieved LOQs in the range of 0.05 to 0.1 ng/mL.[9]

Q3: What are the key physicochemical properties of N-nitrosodesipramine to consider during method development?

A3: Understanding the physicochemical properties of N-nitrosodesipramine is crucial for optimizing sample preparation and chromatography. Key properties include:

Property	Value	Source
Molecular Formula	C18H21N3O	[3]
Molecular Weight	295.38 g/mol	[10]
Predicted Boiling Point	486.0 ± 44.0 °C	[10]
Predicted Density	1.13 ± 0.1 g/cm3	[10]
Solubility	Acetonitrile (Slightly), Chloroform (Slightly)	[10]

The relatively high molecular weight and predicted high boiling point suggest that LC-MS/MS is a more suitable technique than GC-MS without derivatization. Its limited aqueous solubility will influence the choice of extraction solvents.

Troubleshooting Guides

This section is divided into key experimental stages to help you pinpoint and resolve issues affecting your LOD.

Part 1: Sample Preparation

Effective sample preparation is the cornerstone of achieving a low LOD. The primary goals are to efficiently extract N-nitrosodesipramine from the sample matrix and remove interfering components that can cause matrix effects.

Q: My signal for N-nitrosodesipramine is very low and inconsistent. How can I improve my extraction efficiency?

A: This is a common issue often related to the choice of extraction solvent and technique. Here’s a systematic approach to troubleshoot:

1. Re-evaluate Your Extraction Solvent:

• The "Why": The solubility of N-nitrosodesipramine is described as "slightly" in acetonitrile and chloroform.[10] This indicates that a single solvent may not be sufficient for complete extraction.

• The "How":

  • Solvent Screening: Experiment with a range of solvents with varying polarities. Consider mixtures of solvents, such as dichloromethane/methanol or acetonitrile/water with varying ratios.

  • pH Adjustment: The basic nitrogen in the desipramine structure suggests that the solubility of N-nitrosodesipramine may be pH-dependent. Experiment with adjusting the pH of your sample solution to enhance solubility in the extraction solvent.

2. Optimize Your Extraction Technique:

• The "Why": The physical interaction between the solvent and the sample matrix is critical for efficient extraction.

• The "How":

  • Sonication and Vortexing: Ensure adequate vortexing time and consider using a sonicator to facilitate the dissolution of the analyte from the solid or semi-solid sample matrix.

  • Solid-Phase Extraction (SPE): SPE is a powerful technique for both extraction and cleanup.[3] For N-nitrosodesipramine, a cation-exchange SPE cartridge could be effective due to the basic nature of the parent molecule.

dot

Caption: A typical SPE workflow for N-nitrosodesipramine.

Q: I suspect matrix effects are suppressing my signal. How can I confirm this and mitigate it?

A: Matrix effects, which can cause ion suppression or enhancement, are a major obstacle in trace analysis.

1. Confirming Matrix Effects:

• The "Why": Co-eluting compounds from the sample matrix can interfere with the ionization of N-nitrosodesipramine in the mass spectrometer source.

• The "How": Perform a post-extraction spike experiment. Compare the signal response of a standard spiked into a blank matrix extract versus a standard in a clean solvent. A significant decrease in signal in the matrix extract confirms ion suppression.

2. Mitigating Matrix Effects:

• The "Why": Reducing the concentration of interfering matrix components is key.

• The "How":

  • Improve Sample Cleanup: Implement a more rigorous SPE protocol. This may involve using multiple wash steps with different solvents to remove a wider range of interferences.

  • Dilution: A simple yet effective strategy is to dilute the sample extract. This reduces the concentration of matrix components, but may also decrease the analyte signal, so a balance must be found.

  • Chromatographic Separation: Modify your LC method to better separate N-nitrosodesipramine from the co-eluting matrix components. (See Part 2 for more details).

  • Use a Stable Isotope-Labeled Internal Standard: A deuterated internal standard for N-nitrosodesipramine, if available, will co-elute and experience similar matrix effects, allowing for accurate quantification.

Part 2: Liquid Chromatography

Optimizing the chromatographic separation is crucial for removing matrix interferences and ensuring a stable baseline for accurate integration of low-level peaks.

Q: My N-nitrosodesipramine peak shape is poor (e.g., broad, tailing), which is affecting my integration and LOD. What can I do?

A: Poor peak shape is often due to secondary interactions with the stationary phase or issues with the mobile phase.

1. Optimize the Mobile Phase:

• The "Why": The mobile phase composition and pH play a significant role in analyte retention and peak shape.

• The "How":

  • pH Modification: Given the basic nature of the parent compound, adding a small amount of an acid, such as formic acid (0.1%), to the mobile phase can improve peak shape by ensuring the analyte is in a consistent protonated state.

  • Mobile Phase Composition: Experiment with different organic modifiers (acetonitrile vs. methanol) and gradient profiles. A shallower gradient can improve resolution from closely eluting peaks.

2. Evaluate the Stationary Phase:

• The "Why": The choice of LC column chemistry can significantly impact the retention and peak shape of polar and basic compounds.

• The "How":

  • Column Selection: While C18 columns are a common starting point, consider columns with alternative stationary phases, such as biphenyl or pentafluorophenyl (PFP), which can offer different selectivity for aromatic compounds like N-nitrosodesipramine.

  • Particle Size and Column Dimensions: Using a column with smaller particles (e.g., sub-2 µm) can improve efficiency and peak shape. A longer column can provide better resolution from interferences.

Part 3: Mass Spectrometry

Fine-tuning the mass spectrometer parameters is the final step in maximizing the signal-to-noise ratio.

Q: How can I optimize my MS/MS parameters for maximum sensitivity for N-nitrosodesipramine?

A: Proper optimization of precursor and product ions, as well as source parameters, is critical.

1. Precursor and Product Ion Selection:

• The "Why": The choice of Multiple Reaction Monitoring (MRM) transitions determines the specificity and sensitivity of the assay.

• The "How":

  • Predicting Fragmentation: Based on general nitrosamine fragmentation patterns, the most likely fragmentation pathway for N-nitrosodesipramine ([M+H]+, m/z 296.17) would be the loss of the nitroso group (•NO, 30 Da). This would result in a product ion with an m/z of approximately 266.17. Other potential fragmentations should also be investigated by performing a product ion scan on a standard solution.

  • Collision Energy Optimization: Once promising transitions are identified, optimize the collision energy for each transition to maximize the abundance of the product ion.

dot

Caption: Predicted fragmentation of N-nitrosodesipramine.

2. Ion Source Optimization:

• The "Why": The efficiency of ionization directly impacts the signal intensity.

• The "How":

  • Ionization Source: While Electrospray Ionization (ESI) is common, Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects for some nitrosamines and should be evaluated.

  • Source Parameters: Systematically optimize source parameters such as gas flows (nebulizer, auxiliary, and sheath gas), vaporizer temperature, and capillary voltage. This should be done by infusing a standard solution and monitoring the signal intensity as each parameter is adjusted.

Protocol: Generic SPE Method for N-nitrosodesipramine

This protocol provides a starting point for developing a robust SPE method. It should be optimized for your specific sample matrix.

Materials:

• Strong cation-exchange SPE cartridges

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Ammonia solution

• Formic acid

Methodology:

• Conditioning: Condition the SPE cartridge with 5 mL of methanol, followed by 5 mL of water.

• Equilibration: Equilibrate the cartridge with 5 mL of water adjusted to a pH of ~3 with formic acid.

• Loading: Load the pre-treated sample solution onto the cartridge.

• Washing:

  • Wash 1: 5 mL of water with 0.1% formic acid.

  • Wash 2: 5 mL of methanol.

• Elution: Elute the N-nitrosodesipramine with 5 mL of a 5% ammonia solution in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a known volume of the initial mobile phase.

Conclusion

Improving the limit of detection for N-nitrosodesipramine is a multi-faceted challenge that requires a systematic and logical approach to method development and troubleshooting. By focusing on optimizing each stage of the analytical process – from sample preparation and chromatography to mass spectrometry – researchers can develop robust and sensitive methods to meet the stringent regulatory requirements for nitrosamine impurity analysis. This guide provides a framework for addressing common issues, but it is essential to remember that each drug product matrix is unique and may require tailored optimization.

References

• PubChem. N-Nitrosodesipramine. National Center for Biotechnology Information. [Link]

• ResearchGate. Mass spectrometry based fragmentation patterns of nitrosamine compounds. [Link]

• Taylor & Francis Online. N-nitrosodiethylamine – Knowledge and References. [Link]

• U.S. Food and Drug Administration. Control of Nitrosamine Impurities in Human Drugs. [Link]

• PubMed. Mass spectrometry based fragmentation patterns of nitrosamine compounds. [Link]

• European Medicines Agency. Nitrosamine impurities. [Link]

• Separation Science. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. [Link]

• ResearchGate. Some Aspects of the Mass Spectra of.N-Nitrosamines. [Link]

• Frontiers. A case study on N-nitrosamine investigation in a marketed drug: from analytical procedure validation to risk mitigation decision. [Link]

• LCGC International. Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange. [Link]

• Veeprho. Winning Strategies to Develop an Analytical Method for Nitrosamines. [Link]

• ResearchGate. Physico-chemical properties of the studied N-nitrosamines. [Link]

• Chromatography Today. Overcome N-Nitrosamine Analysis Challenges with Chromatography and Mass Spectrometry Techniques. [Link]

• SynZeal. N-Nitroso Desipramine. [Link]

• ResearchGate. Analytical Challenges in Ultra-Trace Quantitation of Nitrosamine Related Impurities within Complex Pharmaceutical Matrices: Review Article. [Link]

• The Analytical Scientist. Trends and Challenges in Nitrosamine Testing: Part Two. [Link]

• ResearchGate. A case study on N-nitrosamine investigation in a marketed drug: from analytical procedure validation to risk mitigation decision. [Link]

• YouTube. Mass Spectrometry | Basics | Fragmentation Patterns| Nitrogen Rule | Rule of 13. [Link]

• Agilent. Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. [Link]

• Vertex AI Search. SPE and GC–MS for Analyzing N–Nitrosamine Impurities in Cough Syrups.

• ACS Publications. Rapid Solid-Phase Extraction Method for the Detection of Volatile Nitrosamines in Food. [Link]

• ResearchGate. Development and optimization of an LC-MS method for the separation of nitrosamine impurities. [Link]

• RSC Publishing. Development of a sensitive LC-MS/MS method for determination of N-nitrosopiperazine in levocetirizine. [Link]

• Agilent. Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. [Link]

• ORBi. Innovative QSRR modeling approach for the development of an ultra-sensitive LC-MS/MS method for trace analysis of N-nitrosamines. [Link]

• Chrom Tech. Advanced Strategies to Improve Detection Limits in Chromatography-Mass Spectrometry. [Link]

• Altasciences. Ultra-Low Limit of Quantitation (LOQ) in Nitrosamine Testing. [Link]

• Phenomenex. Matrix Effects: Causes and Solutions in Analysis. [Link]

• Taylor & Francis Online. Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC-MS Analysis. [Link]

• Agilent. Nitrosamines Analysis in Pharmaceuticals. [Link]

• ACS Publications. Trace Analysis of N-Nitrosamines using chemical derivatization and reactive electrospray ionization mass spectrometry. [Link]

• PubMed Central. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. [Link]

• PMDA. Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges. [Link]

• Waters Corporation. N-Nitrosamines Analysis An Overview. [Link]

• OMCL. Nitrosamines by GC-MS/MS. [Link]

• Chromatography Online. Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. [Link]

• Shimadzu. High Sensitive and Accurate Analysis of Nitrosamines Using GC/MS/MS. [Link]

• LabRulez. Analysis of Carcinogenic Nitrosamines at Ultra-trace Levels Among Terbinafine Using LC/TQ. [Link]

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• 4. Frontiers | A case study on N-nitrosamine investigation in a marketed drug: from analytical procedure validation to risk mitigation decision [frontiersin.org]
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troubleshooting poor recovery rates in N-nitrosodesipramine liquid-liquid extraction

Welcome to the Analytical Method Support Center. This guide is designed for researchers and drug development professionals tasked with quantifying N-nitrosodesipramine (NDesi) as a Nitrosamine Drug Substance-Related Impurity (NDSRI).

Diagnostic Overview & Causality

When analyzing NDesi in desipramine active pharmaceutical ingredients (API) or formulated products, achieving high recovery rates during[1].

NDesi is formed when the secondary amine of desipramine undergoes nitrosation[2]. Unlike the highly basic desipramine parent molecule, the addition of the nitroso group renders NDesi largely neutral and moderately lipophilic. Poor recovery rates (typically <60%) stem from three primary mechanistic failures:

• Unoptimized Phase Partitioning: Failure to selectively ionize the parent API, leading to massive co-extraction and severe[3].

• Emulsion Trapping: Polymeric excipients in finished drug products stabilizing the aqueous-organic interface, physically trapping the neutral nitrosamine[4].

• Volatilization/Degradation: Thermal or[5].

Diagnostic workflow for resolving poor NDesi recovery during liquid-liquid extraction.

Troubleshooting Guide & FAQs

Q1: My absolute recovery of NDesi is around 40%, but my internal standard (NDesi-d4) is also low. Is this an extraction issue or a matrix effect? A: This is likely a combination of poor extraction efficiency and severe matrix suppression. Desipramine has a pKa of ~10.2. If your extraction buffer is neutral to basic (pH > 7), a significant portion of the desipramine API remains un-ionized and [4]. When injected into the LC-MS/MS, the massive concentration of co-extracted API outcompetes NDesi for ionization energy in the ESI source, causing apparent signal loss[3]. Causality & Solution: Acidify the aqueous sample to pH 4.0–5.0 using an acetate buffer before extraction. This ensures the secondary amine of desipramine is fully protonated (hydrophilic) and retained in the aqueous phase, while the neutral NDesi partitions into the organic solvent[6].

Q2: We are extracting NDesi from formulated tablets and encountering severe emulsions. How can we break them without losing the analyte? A: Emulsions in finished product extractions are typically caused by polymeric excipients (e.g., microcrystalline cellulose, starch) acting as surfactants at the liquid-liquid interface[1]. Causality & Solution: Implement a "salting-out" LLE (SALLE) approach. Adding a chaotropic salt (like anhydrous magnesium sulfate or sodium chloride) increases the ionic strength of the aqueous phase. This disrupts hydration shells around the excipients to break the emulsion, and simultaneously drives the neutral NDesi into the organic phase via the, significantly boosting recovery[4][7].

Q3: Which organic solvent yields the best recovery for NDesi? A: Solvent selection depends on the polarity of the target nitrosamine. Because NDesi is relatively bulky and lipophilic compared to small aliphatic nitrosamines (like NDMA), highly non-polar solvents like hexane yield poor recoveries (often <30%)[5]. Moderately polar, water-immiscible solvents such as Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE) are optimal[7].

Chemical partitioning mechanism separating ionized API from neutral NDesi.

Q4: I am losing NDesi during the dry-down/evaporation step. How can I concentrate the sample safely? A: While NDesi is less volatile than NDMA, it is still susceptible to thermal degradation and evaporative loss if taken to complete dryness[5]. Causality & Solution: Evaporate the organic layer under a gentle stream of nitrogen at a temperature no higher than 30°C. Crucially, do not evaporate to complete dryness. Stop the evaporation when ~50 µL of solvent remains, and immediately reconstitute in your LC mobile phase[3].

Quantitative Data: Solvent & pH Impact on NDesi Recovery

The following table synthesizes expected recovery rates based on solvent selection and pH optimization principles for NDesi extraction[6][7].

Extraction Solvent	Aqueous pH	Emulsion Risk	API Co-extraction	Expected NDesi Recovery
Hexane	7.0 (Neutral)	Low	Low	< 30%
Ethyl Acetate	7.0 (Neutral)	High	Moderate	50 - 65%
Dichloromethane (DCM)	10.0 (Basic)	Moderate	High (Severe Suppression)	< 40% (Apparent)
Dichloromethane (DCM)	4.5 (Acidic)	Low (with NaCl)	Low	85 - 95%
Methyl tert-butyl ether (MTBE)	4.5 (Acidic)	Low	Low	80 - 90%

Self-Validating Experimental Protocol: Optimized NDesi LLE

This protocol is designed as a self-validating system. By incorporating an isotope-labeled internal standard (NDesi-d4) early in the workflow, any downstream mechanical or evaporative losses are mathematically normalized, ensuring trustworthiness in the final quantification[3][4].

Materials Required:

• Extraction Solvent: Dichloromethane (DCM) or MTBE (LC-MS grade)[7].

• Buffer: 100 mM Ammonium Acetate buffer, adjusted to pH 4.5 with glacial acetic acid.

• Salting Agent: Anhydrous Sodium Chloride (NaCl), ACS grade.

• Internal Standard:[8].

Step-by-Step Methodology:

• Sample Preparation & Spiking: Weigh 100 mg of the desipramine API or crushed tablet formulation into a 15 mL polypropylene centrifuge tube. Spike with 10 µL of NDesi-d4 internal standard (100 ng/mL).

  • Causality: Spiking before dissolution ensures the internal standard undergoes the exact same matrix interactions, emulsion trapping, and extraction efficiencies as the endogenous analyte.

• Dissolution & pH Adjustment: Add 2.0 mL of the pH 4.5 Ammonium Acetate buffer. Vortex for 2 minutes until fully dispersed.

  • Causality: The acidic pH protonates the secondary amine of the desipramine parent drug, locking it into the aqueous phase to prevent LC-MS/MS source suppression[6].

• Salting Out: Add 0.5 g of anhydrous NaCl to the tube. Vortex vigorously for 1 minute.

  • Causality: NaCl increases the ionic strength, driving the neutral NDesi out of the aqueous phase and preventing excipient-induced emulsions[4].

• Organic Extraction: Add 3.0 mL of DCM. Shake vigorously for 5 minutes using a mechanical shaker.

• Phase Separation: Centrifuge at 4,000 rpm for 10 minutes at 4°C. (Note: If using DCM, the organic phase will be the bottom layer. If using MTBE, it will be the top layer).

• Collection & Concentration: Carefully transfer 2.0 mL of the organic layer to a clean glass vial. Evaporate under a gentle nitrogen stream at 25°C until approximately 50 µL remains.

  • Causality: Avoiding complete dryness prevents volatilization and thermal degradation losses of the nitrosamine[5].

• Reconstitution: Add 450 µL of the initial LC mobile phase (e.g., 95:5 Water:Methanol with 0.1% Formic Acid). Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis[3].

References

• Nitrosamine Testing in Desipramine API and its Finished Product. ResolveMass Laboratories Inc. Available at:[Link]

• Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration (FDA). Available at:[Link]

• Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation. Organic Process Research & Development (ACS Publications). Available at:[Link]

• Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. Separation Science. Available at:[Link]

• Winning Strategies to Develop an Analytical Method for Nitrosamines. Aurigene Services. Available at:[Link]

• Recovery of each N-nitrosamine at different pH values. ResearchGate. Available at:[Link]

• Assessing Nitrosamine Migration from Drinking Water Contact Materials Using a Validated LLE-GC-MS Method. MDPI Water. Available at:[Link]

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• 5. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
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• 7. mdpi.com [mdpi.com]
• 8. Desipramine N-nitroso - Acanthus Research [acanthusresearch.com]

Reference Data & Comparative Studies

ICH Q2(R1) Validation of N-Nitrosodesipramine Analytical Methods: A Comparative Guide

The discovery of carcinogenic nitrosamine impurities in pharmaceutical products has fundamentally reshaped global drug safety and quality control[1]. For tricyclic antidepressants like desipramine, the primary risk lies in the formation of N-nitrosodesipramine (NDesi) , a Nitrosamine Drug Substance-Related Impurity (NDSRI)[2].

This guide provides a comprehensive, objective comparison of analytical methodologies for the quantification of N-nitrosodesipramine, grounded in the International Council for Harmonisation (ICH) Q2(R1) validation framework[3]. Designed for analytical scientists and drug development professionals, this document explores the causality behind experimental choices, self-validating protocols, and the critical transition from legacy techniques to modern mass spectrometry.

Mechanistic Context: The Formation of N-Nitrosodesipramine

To design a robust analytical method, one must first understand the analyte's origin. Desipramine contains a secondary amine group within its structure. When exposed to nitrosating agents—such as residual nitrites in excipients, contaminated water, or acidic manufacturing conditions—the secondary amine readily undergoes nitrosation to form N-nitrosodesipramine[2],[4].

Mechanism of N-nitrosodesipramine formation via nitrosation of desipramine.

Because N-nitrosodesipramine is structurally similar to the parent API but present at trace levels (parts-per-billion), the analytical method must possess extreme selectivity to avoid false positives and high sensitivity to meet Acceptable Intake (AI) limits[5].

Comparative Analysis: LC-MS/MS vs. GC-MS/MS

Historically, Gas Chromatography (GC) coupled with nitrogen-selective detectors was utilized to study the metabolic conversion of desipramine to N-nitrosodesipramine[6]. However, modern regulatory requirements favor Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[7],[8].

The Causality of Method Selection: GC-MS/MS requires sample volatilization in a heated injection port. If trace amounts of desipramine API and residual nitrites are co-extracted during sample preparation, the high heat of the GC inlet can trigger in-situ artifactual nitrosation, leading to artificially inflated NDesi results[8]. LC-MS/MS operates at near-ambient temperatures during separation, completely eliminating this thermal artifact risk. Furthermore, LC-MS/MS allows for the direct injection of polar and semi-polar compounds without the need for complex derivatization.

Table 1: Comparative Performance Characteristics for N-Nitrosodesipramine Analysis

Performance Metric	LC-MS/MS (QqQ - ESI+)	GC-MS/MS (EI)	Analytical Consequence
Artifactual Formation Risk	None (Ambient separation)	High (Heated inlet >200°C)	LC-MS/MS prevents false positives from in-situ nitrosation.
Limit of Detection (LOD)	0.05 – 0.1 ng/mL	0.5 – 1.0 ng/mL	LC-MS/MS easily meets stringent FDA/EMA AI thresholds.
Matrix Effects	Susceptible to Ion Suppression	Minimal Ion Suppression	LC-MS/MS requires a stable isotope-labeled internal standard (SIL-IS).
Sample Preparation	Direct injection or simple SPE	Requires extraction & drying	LC workflows are faster and less prone to analyte loss.
Linearity (R²)	> 0.998	> 0.995	Both meet ICH Q2(R1) criteria, but LC offers a wider dynamic range.

ICH Q2(R1) Validation Framework for N-Nitrosodesipramine

The ICH Q2(R1) guideline dictates that analytical procedures must be validated for specificity, linearity, range, accuracy, precision, detection limit (LOD), quantitation limit (LOQ), and robustness[3].

Sequential workflow for analytical method validation per ICH Q2(R1) guidelines.

Mechanistic Justification of Validation Parameters

• Specificity: The method must unequivocally differentiate N-nitrosodesipramine from the massive excess of desipramine API and formulation excipients[3]. In LC-MS/MS, this is achieved by monitoring highly specific Multiple Reaction Monitoring (MRM) transitions (e.g., precursor ion -> product ion fragmentation) unique to the nitroso-moiety.

• Accuracy & Isotope Dilution: Electrospray Ionization (ESI) is prone to matrix effects where co-eluting API suppresses the ionization of the trace nitrosamine. To create a self-validating accuracy protocol, a Stable Isotope-Labeled Internal Standard (SIL-IS) such as NDPA-d14 or a custom NDesi-d4 must be spiked into every sample prior to extraction[8]. Because the SIL-IS co-elutes with the analyte and experiences the exact same ion suppression, the ratio of their signals remains perfectly accurate, ensuring recoveries between 80-120%[7].

• Sensitivity (LOD/LOQ): The LOQ must be established at or below the regulatory reporting threshold[5]. Per ICH Q2(R1), this is typically validated by demonstrating a Signal-to-Noise (S/N) ratio of ≥10:1 for the LOQ and ≥3:1 for the LOD[3].

Self-Validating Experimental Protocol (LC-MS/MS)

The following step-by-step methodology details the execution of an ICH Q2(R1) compliant workflow for N-nitrosodesipramine in a desipramine drug product.

Phase 1: Sample Preparation via Solid Phase Extraction (SPE)

Objective: To concentrate the trace NDesi and selectively wash away the bulk desipramine API to prevent mass spectrometer source fouling.

• Spiking: Weigh 100 mg of crushed desipramine tablets into a centrifuge tube. Spike with 10 µL of SIL-IS (e.g., NDesi-d4 at 100 ng/mL).

• Extraction: Add 5 mL of LC-MS grade water. Vortex for 5 minutes and centrifuge at 4000 rpm for 10 minutes to pellet insoluble excipients.

• SPE Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., HLB) with 3 mL Methanol followed by 3 mL Water.

• Loading & Washing: Load the supernatant onto the SPE cartridge. Wash with 3 mL of 5% Methanol in water (elutes highly polar excipients but retains NDesi).

• Elution: Elute N-nitrosodesipramine using 2 mL of 100% Methanol. Evaporate under a gentle nitrogen stream at 30°C and reconstitute in 1 mL of initial mobile phase.

Phase 2: LC-MS/MS Instrument Conditions

Objective: Chromatographic separation of NDesi from any residual API prior to ionization.

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm) to provide high-resolution separation.

• Mobile Phase A: 0.1% Formic Acid in Water (promotes protonation in ESI+).

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Gradient: 5% B to 95% B over 8 minutes.

• Ionization: Electrospray Ionization in Positive mode (ESI+).

• Detection: MRM mode. Monitor the specific transitions for NDesi and the SIL-IS.

Phase 3: Validation Execution per ICH Q2(R1)

• Specificity Testing: Inject a blank matrix (placebo without API or NDesi) and a standard solution. Acceptance Criteria: No interfering peaks >20% of the LOQ area at the retention time of NDesi[3].

• Linearity Assessment: Prepare a 6-point calibration curve ranging from 0.05 ng/mL to 50 ng/mL. Acceptance Criteria: Linear regression coefficient (R²) ≥ 0.995[7].

• Accuracy (Recovery): Spike known amounts of NDesi into the placebo matrix at three levels: 50%, 100%, and 150% of the specification limit. Prepare in triplicate. Acceptance Criteria: Mean recovery of 80% - 120%[7].

• Precision (Repeatability): Inject the 100% spiked sample six times consecutively. Acceptance Criteria: Relative Standard Deviation (RSD) ≤ 5.0%[7].

Conclusion

The validation of analytical methods for N-nitrosodesipramine requires a rigorous, mechanistic approach to overcome the challenges of trace-level quantification in complex pharmaceutical matrices. While GC-MS/MS was historically utilized, LC-MS/MS coupled with stable isotope dilution provides a superior, artifact-free platform. By strictly adhering to the ICH Q2(R1) guidelines—specifically addressing specificity, matrix-corrected accuracy, and high-sensitivity LOQs—laboratories can ensure their data is scientifically defensible and fully compliant with global regulatory expectations[1],[9].

References

• [2] ResolveMass Laboratories Inc. Nitrosamine Testing in Desipramine. Available at:

• [6] National Institutes of Health (NIH) / PubMed. Study of the metabolic conversion of imipramine and desipramine to N-nitrosodesipramine by bacteria using a nitrogen-selective GC analysis. Available at:

• [1] U.S. Food and Drug Administration (FDA). Control of Nitrosamine Impurities in Human Drugs. Available at:

• [7] Benchchem. Validation of Analytical Methods for N-Nitroso-L-proline: A Comparative Guide Based on ICH Q2(R1) Guidelines. Available at:

• [9] ACS Publications. Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Available at:

• [5] ResolveMass Laboratories Inc. Why Regulatory Agencies Require Validated Methods for Nitrosamines. Available at:

• [4] ResearchGate. N-Nitrosamines from drug and nitrite: Potential source of chemical carcinogens in humans? Available at:

• [8] Syracuse University. Understanding the Kinetics and Formation of N-nitrosamines from Pharmaceutical Precursors During Water Purification. Available at:

• [10] DOI.org. Supporting Information for Comparative Evaluation of Chemical and Photolytic Denitrosation Methods. Available at:

• [3] International Council for Harmonisation (ICH). ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). Available at:

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• 6. Study of the metabolic conversion of imipramine and desipramine to N-nitrosodesipramine by bacteria using a nitrogen-selective GC analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
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N-nitrosodesipramine vs NDMA toxicity and regulatory acceptable intake limits

Title : Comparative Toxicity and Regulatory Profiling: N-nitrosodesipramine vs. NDMA

Introduction The pharmaceutical industry's approach to mutagenic impurities has evolved drastically since the 2018 discovery of N-nitrosodimethylamine (NDMA) in sartan-based medications[1]. While NDMA represents the prototypical "small" dialkyl nitrosamine, regulatory focus has recently shifted toward Nitrosamine Drug Substance-Related Impurities (NDSRIs)[2]. NDSRIs are complex molecules formed when the active pharmaceutical ingredient (API) itself undergoes nitrosation. A critical example is N-nitrosodesipramine (NDesi), formed from the secondary amine of the tricyclic antidepressant desipramine[3].

This guide provides a comprehensive, objective comparison of NDMA and N-nitrosodesipramine, analyzing their structural activation mechanisms, acceptable intake (AI) limits under the Carcinogenic Potency Categorization Approach (CPCA), and the experimental protocols required to validate their toxicity[4][5].

Structural and Mechanistic Comparison

Both NDMA and NDesi exert their mutagenic effects through a shared metabolic pathway, but their steric profiles dictate the kinetics of this activation.

• NDMA : A highly volatile, low-molecular-weight nitrosamine. It is rapidly metabolized by Cytochrome P450 enzymes (specifically CYP2E1) via α -hydroxylation. This forms an unstable α -hydroxynitrosamine that spontaneously cleaves to yield a methyldiazonium ion, a potent electrophile that methylates DNA at the O6 position of guanine.

• N-nitrosodesipramine (NDesi) : A bulky NDSRI formed when the secondary amine in desipramine reacts with nitrosating agents (e.g., nitrites in excipients)[3]. Despite its large tricyclic structure, the nitrosated nitrogen is flanked by a methyl group and a propyl chain. Because these α -carbons lack bulky, deactivating substituents directly attached to them, NDesi remains highly susceptible to CYP-mediated α -hydroxylation, leading to the efficient formation of bulky DNA adducts[2].

Fig 1: CYP450-mediated metabolic activation pathway of N-nitrosamines to mutagenic DNA adducts.

Regulatory Acceptable Intake (AI) Limits: The CPCA Framework

The regulatory limits for these two compounds highlight a fascinating dichotomy in toxicological risk assessment.

NDMA has a wealth of historical in vivo rodent carcinogenicity data (TD50 values). Consequently, the FDA and EMA have established a compound-specific Acceptable Intake (AI) limit of 96 ng/day for NDMA[1][5].

Conversely, NDesi lacks empirical in vivo TD50 data. To address this, regulatory agencies utilize the Carcinogenic Potency Categorization Approach (CPCA), a predictive SAR (Structure-Activity Relationship) framework[4]. The CPCA assigns a potency score based on the presence of α -hydrogens and deactivating structural features[4]. Because NDesi has a methyl group (3 α -hydrogens) and a methylene group (2 α -hydrogens) adjacent to the N-nitroso group without immediate steric hindrance, it is classified into CPCA Category 1 —the highest potency risk tier[2].

As a result, the default regulatory limits for the complex NDSRI (NDesi) are significantly stricter than those for the notoriously toxic NDMA:

• FDA Limit : 26.5 ng/day[4][5]

• EMA Limit : 18 ng/day[4][6]

Quantitative Data Summary

Parameter	NDMA	N-nitrosodesipramine (NDesi)
Classification	Small Dialkyl Nitrosamine	Complex NDSRI
Precursor Source	Dimethylamine (Trace impurity/degradation)	Desipramine (Active Pharmaceutical Ingredient)[3]
Activation Mechanism	CYP2E1 α -hydroxylation	CYP-mediated α -hydroxylation
CPCA Category	N/A (Compound-Specific Data Available)	Category 1[2]
FDA Acceptable Intake	96 ng/day[1]	26.5 ng/day[2][4]
EMA Acceptable Intake	96 ng/day	18 ng/day[2][4]
Primary Analytical Method	GC-MS or LC-MS/MS	LC-MS/MS (High-Resolution)

Experimental Methodology: Validating Mutagenicity

Standard Ames tests (OECD 471) frequently produce false negatives for nitrosamines because standard rat liver S9 fractions lack sufficient CYP2E1 expression required for α -hydroxylation. To objectively compare the mutagenic potential of NDMA and NDesi, an Enhanced Ames Test protocol must be employed.

Protocol: Enhanced Bacterial Reverse Mutation Assay (Ames Test) for NDSRIs Expertise & Causality Note: This protocol utilizes Hamster S9 and a pre-incubation step to maximize the generation and capture of short-lived diazonium intermediates before they degrade.

• Strain Preparation : Cultivate Salmonella typhimurium strains TA1535 and TA100. Rationale: These strains detect base-pair substitutions, which are the primary mutation type induced by alkylating diazonium ions.

• Metabolic Activation System (S9) Preparation : Prepare a 30% Hamster liver S9 mix (induced with Aroclor 1254 or Phenobarbital/ β -Naphthoflavone). Rationale: Hamster liver S9 exhibits significantly higher baseline CYP2E1 activity compared to rat S9, preventing false negatives for nitrosamines.

• Test Article Formulation : Dissolve NDMA and NDesi in DMSO. Prepare serial dilutions to achieve final plate concentrations ranging from 0.1 to 5000 μ g/plate .

• Pre-Incubation Phase (Critical Step) : In a sterile test tube, combine 100 μ L of the bacterial suspension, 500 μ L of the Hamster S9 mix, and 100 μ L of the test article. Incubate at 37°C for 30 minutes with gentle shaking. Rationale: Pre-incubation in a liquid medium allows the lipophilic NDSRI to interact intimately with CYP enzymes, generating reactive electrophiles in close proximity to the bacteria prior to diffusion in agar.

• Plating : Add 2.0 mL of molten top agar (containing trace histidine/biotin) to the pre-incubation tube, vortex gently, and pour over a minimal glucose agar plate.

• Incubation & Scoring : Incubate plates at 37°C for 48-72 hours. Count revertant colonies using an automated colony counter. A dose-dependent increase in revertants (≥2-fold over vehicle control) validates mutagenicity.

Fig 2: Enhanced Ames test protocol optimized for detecting NDSRI and small nitrosamine mutagenicity.

Conclusion

While NDMA remains the most recognized nitrosamine impurity, complex NDSRIs like N-nitrosodesipramine present a more insidious challenge for drug development. Because NDesi forms directly from the API and lacks steric hindrance at its α -carbons, it falls into the highest risk category (CPCA Category 1)[2]. Consequently, pharmaceutical manufacturers must adhere to ultra-low acceptable intake limits (18-26.5 ng/day)[4], requiring highly sensitive LC-MS/MS analytical controls and rigorous raw material screening to prevent nitrite-mediated nitrosation during manufacturing[3].

References

• EMA nitrosamines update and acceptable intake limits | Source: AMSbiopharma | 6

• Table 7-1, Regulations and Guidelines Applicable to N-Nitrosodimethylamine (NDMA) | Source: NIH | 7

• ニトロソアミン類発がん性リスク評価方法（CPCA）におけるFDAとEMAガイドラインの違い | Source: Eurofins | 4

• CDER Nitrosamine Impurity Acceptable Intake Limits | Source: FDA | 5

• FDA weighs in on nitrosamines in drugs | Source: C&EN Global Enterprise - ACS Publications | 1

• (Q)SAR Approaches to Predict the Extent of Nitrosation in Pharmaceutical Compounds | Source: Chemical Research in Toxicology | 2

• Nitrosamine Testing in Desipramine | Source: ResolveMass Laboratories Inc. | 3

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• 5. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 6. EMA nitrosamines update and acceptable intake limits | AMSbiopharma [amsbiopharma.com]
• 7. Table 7-1, Regulations and Guidelines Applicable to N-Nitrosodimethylamine (NDMA) - Toxicological Profile for N-Nitrosodimethylamine (NDMA) - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Analysis of the Genotoxic Potential of N-Nitrosodesipramine and Other Secondary Amine Nitrosamines

Introduction

The discovery of N-nitrosamine impurities in commonly used medications since 2018 has triggered significant safety concerns and intense regulatory scrutiny within the pharmaceutical industry.[1] Classified as a "cohort of concern" under the ICH M7(R2) guideline and considered probable human carcinogens based on extensive animal studies, these compounds pose a potential cancer risk to patients, even at trace levels.[1][2][3] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the detection, control, and prevention of nitrosamine impurities in drug substances and products.[2][4][5][6]

This guide provides a comparative technical overview of the genotoxicity of N-nitrosodesipramine, a nitrosamine drug substance-related impurity (NDSRI), and other well-characterized secondary amine nitrosamines. We will delve into the fundamental mechanisms of their genotoxicity, present comparative experimental data, and detail the state-of-the-art methodologies for their assessment. This document is intended for researchers, scientists, and drug development professionals engaged in the safety and quality assessment of pharmaceuticals.

The Mechanistic Basis of Nitrosamine Genotoxicity: A Pathway of Metabolic Activation

N-nitrosamines are not directly genotoxic; they require metabolic activation to exert their carcinogenic effects.[3][7][8] This bioactivation is a critical first step, primarily catalyzed by the cytochrome P450 (CYP) family of enzymes in the liver.[7]

The key mechanistic steps are as follows:

• α-Hydroxylation: The process begins with the enzymatic hydroxylation of the carbon atom immediately adjacent (the α-carbon) to the nitroso group.[2][7][8] Different CYP isoforms are involved depending on the nitrosamine's structure; for instance, CYP2E1 is crucial for small nitrosamines like N-nitrosodimethylamine (NDMA), while CYP2A6 gains importance for larger molecules.[7][9]

• Formation of Unstable Intermediates: This hydroxylation produces an unstable α-hydroxy nitrosamine.[3][8]

• Generation of Electrophilic Diazonium Ions: The α-hydroxy nitrosamine spontaneously decomposes, leading to the formation of a highly reactive electrophilic species, typically an alkyldiazonium ion.[3][7][8]

• DNA Adduct Formation: This potent electrophile readily attacks nucleophilic sites on DNA bases, forming covalent DNA adducts.[7][10] The formation of these adducts, if not repaired by cellular DNA repair mechanisms, can lead to miscoding during DNA replication, resulting in permanent gene mutations.

• Initiation of Carcinogenesis: The accumulation of critical mutations in proto-oncogenes or tumor suppressor genes is a central event in the initiation of cancer.[7] Adducts such as O6-methylguanine, formed from NDMA, are well-established for their miscoding properties and play a significant role in the carcinogenic process.[7][10]

Caption: Metabolic activation pathway of secondary amine nitrosamines leading to DNA damage.

Comparative Genotoxicity: N-Nitrosodesipramine in Context

While specific genotoxicity data for N-nitrosodesipramine is not extensively available in public literature, valuable insights can be gained by examining structurally related compounds and other well-studied nitrosamines. N-nitroso-nortriptyline, an NDSRI derived from the secondary amine antidepressant nortriptyline (structurally similar to desipramine), has been evaluated and provides a relevant surrogate.

A recent study using metabolically competent human HepaRG cell models provided a direct comparison of several NDSRIs.[2] Notably, N-nitroso-nortriptyline, N-nitroso-duloxetine, and N-nitroso-fluoxetine exhibited higher genotoxic potency than the well-characterized small-molecule nitrosamines NDMA and NDEA .[2] This underscores the critical need for compound-specific data, as structural complexity can significantly influence biological activity.[2]

The following table summarizes genotoxicity data for a range of secondary amine nitrosamines, illustrating the varying potencies observed across different assays.

Nitrosamine	Test System	Metabolic Activation	Genotoxic Potency/Outcome	Reference(s)
N-nitroso-nortriptyline	3D HepaRG Cells (Micronucleus Assay)	Endogenous CYPs	More potent than NDMA & NDEA	[2]
N-nitrosodimethylamine (NDMA)	3D HepaRG Cells (Comet Assay)	Endogenous CYPs	Positive, significant DNA damage	[11]
Primary Human Hepatocytes (Comet Assay)	Endogenous CYPs	Positive, significant DNA damage	[12]
S. typhimurium TA1535 (Ames Test)	Hamster Liver S9	Positive, mutagenic	[13][14]
N-nitrosodiethylamine (NDEA)	3D HepaRG Cells (Micronucleus Assay)	Endogenous CYPs	Positive, significant MN induction	[11]
CYP2A6-expressing TK6 cells	Human CYP2A6	Positive, concentration-dependent damage	[9]
N-nitrosodibutylamine (NDBA)	3D HepaRG Cells (Comet Assay)	Endogenous CYPs	Positive, significant DNA damage	[11]
S. typhimurium (Ames Test)	S9	More potent mutagen than NDMA or NDEA	[11]
N-nitrosomethylphenylamine (NMPA)	CYP2A6-expressing TK6 cells	Human CYP2A6	Most potent of 6 nitrosamines tested	[9]
Rat Liver (Micronucleus Assay)	In vivo	Dose-dependent increase in MNHEP	[15]

Key Experimental Methodologies for Nitrosamine Genotoxicity Assessment

To reliably assess the genotoxic risk of nitrosamines, specialized and highly sensitive assays are required. The choice of methodology must account for the need for metabolic activation.

The Enhanced Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used primary screen for mutagenicity. However, standard protocols have shown inconsistent results for some nitrosamines.[16] The "Enhanced Ames Test" (EAT) incorporates modifications to maximize sensitivity for this chemical class.[17][18]

Principle: This assay uses specific strains of bacteria (Salmonella typhimurium or Escherichia coli) that carry a mutation preventing them from synthesizing an essential amino acid (e.g., histidine). The test measures the ability of a chemical to cause a reverse mutation, restoring the gene's function and allowing the bacteria to grow on an amino acid-deficient medium.

Key Protocol Enhancements for Nitrosamines:

• Metabolic Activation: Use of a high-concentration (e.g., 30% v/v) hamster liver S9 fraction is recommended, as it is rich in the relevant CYP enzymes (like CYP2E1 and CYP2C19) and has proven more effective than rat liver S9 for activating nitrosamines.[17][19]

• Bacterial Strains: The most sensitive strains for detecting nitrosamine-induced mutations are S. typhimurium TA1535 and E. coli WP2 uvrA (pKM101), which are effective at detecting the GC→AT base-pair substitutions typically caused by alkylating agents.[17][18]

• Incubation Method: A pre-incubation method, where the test compound, bacteria, and S9 mix are incubated together before plating, generally provides greater sensitivity than the direct plate incorporation method.[20]

Step-by-Step Workflow (Enhanced Ames Test):

• Preparation: Prepare overnight cultures of the selected bacterial tester strains (e.g., TA1535, WP2 uvrA).

• Metabolic Activation Mix: Prepare the S9 mix containing hamster liver S9 fraction, cofactors (e.g., NADP+, G6P), and buffer.

• Pre-incubation: In a test tube, combine the test compound (at various concentrations), the bacterial culture, and the S9 mix. For the negative control, use the solvent vehicle. For the positive control, use a known mutagen that requires S9 activation.

• Incubation: Incubate the mixture at 37°C with shaking for a defined period (e.g., 30 minutes).

• Plating: Mix the incubation mixture with molten top agar and pour it onto the surface of minimal glucose agar plates (lacking the essential amino acid).

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic response.

Caption: Workflow for the Enhanced Ames Test for nitrosamine mutagenicity assessment.

In Vitro Micronucleus Assay

This assay detects chromosomal damage. A micronucleus (MN) is a small, extra nucleus that forms in a cell that has undergone chromosome breakage (clastogenicity) or whole chromosome loss (aneugenicity).

Principle: Cultured mammalian cells are exposed to the test compound, and after an appropriate incubation period allowing for cell division, the cells are scored for the presence of micronuclei. The use of metabolically competent human cell lines, such as HepaRG cells, is highly advantageous as they provide endogenous metabolic activation, offering a more physiologically relevant system.[2][11] Alternatively, an external S9 mix can be added to non-metabolically active cell lines.

Step-by-Step Protocol (using HepaRG cells):

• Cell Culture: Culture HepaRG cells until they reach the appropriate confluency and differentiation state.

• Exposure: Treat the cells with various concentrations of the nitrosamine compound for a period covering at least one full cell cycle (e.g., 24 hours). Include vehicle (negative) and known clastogen (positive) controls.

• Cytokinesis Block (Optional but Recommended): Add Cytochalasin B to the culture medium to block cytokinesis. This allows for the identification of cells that have completed one nuclear division, appearing as binucleated cells, which are then scored for micronuclei.

• Harvesting: Harvest the cells by trypsinization.

• Hypotonic Treatment: Briefly treat the cells with a hypotonic potassium chloride (KCl) solution to swell the cytoplasm.

• Fixation: Fix the cells using a methanol:acetic acid solution.[21]

• Slide Preparation: Drop the cell suspension onto clean microscope slides and allow them to air dry.

• Staining: Stain the slides with a DNA-specific stain, such as Giemsa or a fluorescent dye like DAPI.

• Scoring: Using a microscope, score a predetermined number of binucleated cells (e.g., 1000-2000) for the presence of micronuclei according to established criteria. A significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive genotoxic response.

The Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.

Principle: Cells are embedded in a thin layer of agarose on a microscope slide, lysed to remove membranes and proteins, and then subjected to electrophoresis. Damaged DNA, containing fragments and relaxed loops, migrates away from the nucleus, forming a "comet tail." The intensity and length of the tail are proportional to the amount of DNA damage. This assay has been successfully used to detect DNA damage from nitrosamines in both HepaRG cells and primary human hepatocytes.[11][12]

Step-by-Step Protocol:

• Cell Preparation: Prepare a single-cell suspension from the culture (e.g., HepaRG cells) treated with the nitrosamine.

• Embedding: Mix the cell suspension with low-melting-point agarose and pipette onto a pre-coated slide. Allow it to solidify.

• Lysis: Immerse the slides in a cold lysis solution (containing high salt and detergents) to lyse the cells and unfold the DNA.

• Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer to unwind the DNA, exposing single-strand breaks and alkali-labile sites.

• Electrophoresis: Perform electrophoresis at a low voltage in the alkaline buffer.

• Neutralization and Staining: Neutralize the slides with a buffer, and then stain the DNA with a fluorescent dye (e.g., SYBR Green or propidium iodide).

• Visualization and Scoring: Visualize the comets using a fluorescence microscope. Use image analysis software to quantify the extent of DNA damage, typically by measuring the percentage of DNA in the tail ("% Tail DNA"). A significant increase in tail DNA compared to the control indicates DNA damage.

Conclusion and Implications for Drug Development

The genotoxic potential of secondary amine nitrosamines is a critical safety consideration in pharmaceutical development. The evidence indicates that these compounds, including NDSRIs like N-nitroso-nortriptyline, are potent genotoxins following metabolic activation.[2] While direct data on N-nitrosodesipramine is limited, its structural similarity to other potent nitrosamines necessitates a thorough and rigorous risk assessment.

For drug development professionals, this guide highlights three key takeaways:

• Mechanism is Key: Understanding the requirement for metabolic activation is fundamental to selecting appropriate and predictive test systems.

• Potency Varies: Genotoxic potency is not uniform across the nitrosamine class. Compound-specific testing is essential, as structural features can lead to significant differences in activity, with some NDSRIs showing higher potency than well-known small-molecule nitrosamines.[2]

• Assay Sensitivity is Paramount: Standard genotoxicity screening methods may not be sufficient. The use of enhanced, highly sensitive protocols, such as the Enhanced Ames Test with hamster liver S9 and assays employing metabolically competent human cell systems (e.g., HepaRG), is crucial for accurate hazard identification and risk assessment.[11][17]

By employing these advanced methodologies and adhering to regulatory guidelines, researchers can effectively evaluate the genotoxic risk posed by N-nitrosodesipramine and other nitrosamine impurities, ensuring the safety and quality of pharmaceutical products.

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A Comparative Guide to the Validation of Analytical Methods for N-nitrosodesipramine: Adhering to FDA and EMA Guidelines

This guide provides an in-depth comparison of the U.S. Food and Drug Administration (FDA) and European Medicines Agency (EMA) expectations for the validation of analytical methods for N-nitrosodesipramine, a nitrosamine drug substance-related impurity (NDSRI). As researchers, scientists, and drug development professionals, a robustly validated analytical method is not merely a regulatory requirement; it is the bedrock of patient safety and data integrity. This document moves beyond checklists to explore the scientific rationale behind validation parameters, offering field-proven insights and detailed experimental protocols.

The Regulatory Imperative: Why N-nitrosodesipramine Demands Scrutiny

The discovery of nitrosamine impurities in common medications has reshaped the pharmaceutical landscape.[1][2] These compounds, classified as probable or possible human carcinogens, can form during the synthesis or storage of drug products.[3][4][5] N-nitrosodesipramine is an NDSRI, meaning it shares a structural similarity to the active pharmaceutical ingredient (API), desipramine. This relationship presents unique analytical challenges and necessitates dedicated, highly sensitive methods to ensure its levels are controlled below strict acceptable intake (AI) limits.[6]

Both the FDA and EMA mandate that manufacturers conduct risk assessments to identify the potential for nitrosamine formation and, if a risk is identified, perform confirmatory testing using appropriately validated analytical methods.[7][8] While their core principles align, rooted in the International Council for Harmonisation (ICH) Q2(R1) guideline, their specific guidance documents on nitrosamines create nuances in application and reporting that are critical for global drug development.[9][10][11]

The Analytical Challenge: Sensitivity and Specificity at Trace Levels

The AI limits for nitrosamines are often in the nanogram-per-day range, translating to parts-per-billion (ppb) levels in the drug product.[8] This necessitates analytical techniques with exceptional sensitivity and selectivity.[12][13] Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) has become the gold standard for this task, offering the required low detection limits while being able to distinguish the analyte from a complex drug product matrix.[13][14] The validation process must prove that the chosen method is not only sensitive but also consistently accurate and precise at these trace concentrations.

The Method Validation Workflow: A Structured Approach

A successful validation campaign follows a logical progression, ensuring that the analytical method is fit for its intended purpose. The workflow demonstrates the lifecycle from initial risk identification through to routine implementation.

Caption: Overall workflow from risk assessment to routine method deployment.

Core Validation Parameters: A Head-to-Head Comparison

The foundation for method validation is ICH Q2(R1), which is recognized by both the FDA and EMA.[11][15] The following sections detail the key validation parameters, explain their scientific purpose, provide experimental protocols, and compare regulatory expectations.

Specificity

Scientific Rationale: Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, and the drug matrix. For an NDSRI like N-nitrosodesipramine, it is paramount to prove that the analytical signal is unique to the target compound and not a result of interference from the API (desipramine) or other related compounds.

Experimental Protocol:

• Analyze a blank sample (diluent) to demonstrate no interference at the retention time of N-nitrosodesipramine.

• Analyze a sample of the API (desipramine) at its nominal test concentration to ensure no co-elution or cross-talk in the mass spectrometer.

• Analyze a placebo (drug product matrix without the API) to check for interfering peaks from excipients.

• Spike the placebo with a known concentration of N-nitrosodesipramine (e.g., at the Limit of Quantitation) and verify its retention time and mass transitions.

• If available, analyze samples of known related substances and potential degradants.

Parameter	FDA Expectation	EMA Expectation
Specificity	Must demonstrate the method is free from interference from the matrix, API, and other impurities.[7] LC-MS/MS is highly recommended for its inherent selectivity.	Aligns with FDA and ICH Q2(R1).[11] The ability to separate the nitrosamine from other components must be demonstrated. Lack of specificity may be compensated by other supporting analytical procedures.[11]

Linearity and Range

Scientific Rationale: Linearity demonstrates a proportional relationship between the concentration of the analyte and the analytical response over a defined range. The range is the interval between the upper and lower concentrations for which the method has been proven to have suitable levels of precision, accuracy, and linearity. This ensures that the method can reliably quantify N-nitrosodesipramine from its quantitation limit up to a level that might be seen in an out-of-specification scenario.

Experimental Protocol:

• Prepare a series of at least five calibration standards of N-nitrosodesipramine in a suitable diluent.

• The concentration range should span from the Limit of Quantitation (LOQ) to at least 150% of the specification limit. A typical range might be LOQ, 50%, 80%, 100%, 120%, and 150% of the target limit.

• Inject each standard and record the instrument response (e.g., peak area).

• Plot the response versus concentration and perform a linear regression analysis. The use of a weighted regression (e.g., 1/x or 1/x²) is common for trace analysis to ensure accuracy at the low end of the curve.

Parameter	FDA Expectation	EMA Expectation
Linearity	A linear relationship should be demonstrated across the range. The correlation coefficient (r) and y-intercept should be reported.	A linear relationship should be evaluated across the range. The correlation coefficient, y-intercept, and slope of the regression line should be submitted.
Range	The specified range must be justified and supported by accuracy and precision data.	The range should be derived from linearity studies and confirmed by demonstrating acceptable accuracy and precision.
Acceptance	Correlation coefficient (r²) ≥ 0.99. Y-intercept should not be significantly different from zero.	Correlation coefficient (r²) ≥ 0.99 is generally expected. Residual plots should be visually inspected for randomness.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Scientific Rationale: The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount that can be quantitatively determined with suitable precision and accuracy. For nitrosamines, the method's LOQ must be sufficiently below the regulatory limit to allow for reliable control.

Experimental Protocol:

• Based on Signal-to-Noise Ratio: Prepare a series of dilute solutions of N-nitrosodesipramine. Determine the concentration at which the analyte peak is reliably detectable with a signal-to-noise (S/N) ratio of approximately 3:1 for LOD and 10:1 for LOQ.

• Based on the Standard Deviation of the Response and the Slope:

  • Measure the response of multiple blank samples (at least 6) and calculate the standard deviation of the response.

  • Calculate the slope of the calibration curve from the linearity experiment.

  • LOD = (3.3 * σ) / S

  • LOQ = (10 * σ) / S (where σ = standard deviation of the blank response, S = slope of the calibration curve).

• The determined LOQ concentration must be verified by analyzing samples at this concentration and demonstrating acceptable precision and accuracy.

Parameter	FDA Expectation	EMA Expectation
LOD & LOQ	Methods must be validated to detect impurities below the AI limits.[16] The LOQ must be below the specification limit.	Laboratories must use validated methods to show the absence or control of nitrosamines.[16] The LOQ should be appropriate for the established limit.
Acceptance	LOQ must be confirmed with data demonstrating adequate precision and accuracy. S/N ratio of ≥10 is a common benchmark.	LOQ must be established with appropriate precision and accuracy. S/N of 10:1 is a common approach.

Accuracy

Scientific Rationale: Accuracy measures the closeness of the test results obtained by the method to the true value. It is determined by applying the method to samples to which a known amount of the analyte has been added (spiked samples). This demonstrates that the sample preparation process effectively recovers the analyte from the drug product matrix and that there are no significant matrix effects causing signal suppression or enhancement.

Experimental Protocol:

• Spike the drug product placebo with N-nitrosodesipramine at a minimum of three concentration levels, covering the range of the method (e.g., LOQ, 100% of the specification limit, and 150% of the specification limit).

• Prepare at least three replicate samples at each concentration level.

• Analyze the spiked samples and calculate the percentage recovery for each replicate.

  • % Recovery = [(Measured Concentration) / (Spiked Concentration)] * 100

Parameter	FDA Expectation	EMA Expectation
Accuracy	Accuracy should be assessed using a minimum of 9 determinations over a minimum of 3 concentration levels.	Accuracy should be reported as percent recovery of the known added amount of analyte in the sample.
Acceptance	For impurities, recovery is typically expected within 80-120%. Tighter limits (e.g., 90-110%) may be appropriate depending on the analyte and concentration.	For impurities, recovery in the range of 70-130% is often acceptable, especially at trace levels. The range should be justified.

Precision

Scientific Rationale: Precision expresses the closeness of agreement among a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels:

• Repeatability: Precision under the same operating conditions over a short interval (intra-assay precision).

• Intermediate Precision: Precision within the same laboratory, but considering variations such as different days, different analysts, or different equipment.

Experimental Protocol:

• Repeatability:

  • Prepare at least six independent samples by spiking the placebo at a single concentration (e.g., 100% of the specification limit).

  • Analyze the samples and calculate the mean, standard deviation, and Relative Standard Deviation (%RSD).

• Intermediate Precision:

  • Repeat the repeatability experiment on a different day with a different analyst or on a different instrument.

  • Compare the results from the two experiments statistically to assess the impact of these variables.

Parameter	FDA Expectation	EMA Expectation
Precision	Repeatability and intermediate precision must be evaluated. Data should be presented as %RSD.	Repeatability and intermediate precision should be investigated. The %RSD for each level should be reported.
Acceptance	For trace impurity analysis, a %RSD of ≤15% is generally considered acceptable. A higher %RSD (e.g., ≤20%) may be acceptable at the LOQ.	For impurity determination, a %RSD of ≤15% is typical. The acceptance criteria should be justified based on the concentration level.

Interrelation of Core Validation Parameters

The validation parameters are not independent; they form a self-validating system where performance in one area supports another. For example, the range of a method is defined by the concentrations at which acceptable linearity, accuracy, and precision are all achieved.

Caption: Interrelationship between key analytical validation parameters.

Conclusion

Validating an analytical method for N-nitrosodesipramine requires a meticulous, scientifically-grounded approach that satisfies the expectations of both the FDA and EMA. While both agencies anchor their requirements in ICH Q2(R1), their guidance on nitrosamines emphasizes the need for highly sensitive and specific methods capable of operating at trace levels.[3][4] The core of a successful validation lies not in just meeting acceptance criteria, but in understanding the "why" behind each parameter and demonstrating that the method is a robust, reliable, and self-validating system. By following the detailed protocols and understanding the comparative regulatory landscape presented in this guide, drug developers can build a foundation of trust in their data and, ultimately, ensure the safety and quality of their products.

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• Control of Nitrosamine Impurities in Human Drugs - FDA.
• Control of Nitrosamine Impurities in Human Drugs - FDA. (August 30 2024).
• CDER Nitrosamine Impurity Acceptable Intake Limits - FDA. (March 19 2026).
• Control of Nitrosamine Impurities in Human Drugs. FDA.
• Control of Nitrosamine Impurities in Human Drugs; Guidance for Industry; Availability. (September 05 2024). Federal Register.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.
• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (September 17 2021). FDA.
• EMA Nitrosamine Guidelines. Zamann Pharma Support GmbH.
• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH.
• ICH Q2 Analytical Method Valid
• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency.
• Why Regulatory Agencies Require Validated Methods for Nitrosamines. (November 22 2025). ResolveMass.
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• Quantitation of N-Nitroso N-Desmethyl Diphenhydramine in Diphenhydramine HCl API. Agilent.
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• Winning Strategies to Develop an Analytical Method for Nitrosamines. (May 15 2024). Veeprho.
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evaluating matrix-matched calibration vs standard addition for N-nitrosodesipramine quantification

Evaluating Matrix-Matched Calibration vs. Standard Addition for N-Nitrosodesipramine Quantification

As regulatory scrutiny over pharmaceutical impurities intensifies, the quantification of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has become a critical analytical hurdle. N-Nitrosodesipramine (NDesi) is a highly scrutinized NDSRI formed by the nitrosation of the secondary amine in the tricyclic antidepressant desipramine[1]. The FDA mandates that manufacturers control nitrosamine impurities to strict Acceptable Intake (AI) limits, often defaulting to 26.5 ng/day when compound-specific data is unavailable[2].

Quantifying NDesi at ultra-trace levels (parts-per-billion) within a matrix containing massive excesses of the desipramine API requires the sensitivity of LC-MS/MS[3]. However, the FDA's M10 Bioanalytical Method Validation guidance emphasizes that matrix effects—particularly ion suppression—must be rigorously evaluated and mitigated to ensure data integrity[4].

When Stable Isotope-Labeled Internal Standards (SIL-IS) are unavailable for novel NDSRIs[3], analytical scientists must choose between two primary quantification strategies: Matrix-Matched Calibration and the Standard Addition Method (SAM) . This guide objectively compares their mechanistic performance, experimental workflows, and reliability.

The Mechanistic Challenge: ESI Ion Suppression

To understand why specialized calibration is necessary, we must examine the causality of the matrix effect. In an Electrospray Ionization (ESI) source, the sample is nebulized into charged droplets. Analytes must migrate to the droplet surface and acquire a charge (e.g., a proton, [M+H]+ ) before entering the mass spectrometer.

Desipramine is a highly basic secondary amine. When injected at high concentrations (e.g., 10 mg/mL API), it rapidly saturates the ESI droplet surface and monopolizes the available protons. The trace NDesi molecules (e.g., 10 ng/mL) are outcompeted for charge, resulting in a drastically suppressed MS/MS signal. If a standard solvent-only calibration curve is used, the concentration of NDesi in the sample will be severely under-reported because the solvent standards did not experience this suppression.

Caption: Decision matrix for selecting a quantification strategy based on blank availability.

Strategy A: Matrix-Matched Calibration

The Concept: Matrix-matched calibration attempts to replicate the sample's ion suppression environment by preparing calibration standards in a "blank" matrix. By dissolving known amounts of NDesi standard into a solution of NDesi-free desipramine API, the suppression factor applied to the standards theoretically equals the suppression applied to the unknown sample.

The NDSRI Dilemma: Finding a true "blank" is the fundamental flaw of this approach for NDSRIs. Because NDesi is formed inherently during desipramine synthesis or storage, almost all available desipramine API batches contain trace background levels of NDesi. If the blank matrix contains endogenous NDesi, the calibration curve will have a positive y-intercept, introducing a systematic negative bias (under-quantification) when calculating the unknown sample.

Experimental Protocol

• Blank Matrix Preparation: Dissolve confirmed NDesi-free desipramine API in the extraction solvent (e.g., 50:50 Water:Methanol with 0.1% Formic Acid) at the target sample concentration (e.g., 10 mg/mL).

• Standard Spiking: Spike the blank matrix with NDesi reference standard to create a 6-point calibration curve (e.g., 1, 5, 10, 20, 50, 100 ng/mL).

• Sample Preparation: Dissolve the unknown desipramine batch at 10 mg/mL in the same solvent.

• LC-MS/MS Acquisition: Inject standards and samples using a validated Multiple Reaction Monitoring (MRM) method.

• Quantification: Plot the peak area of NDesi against the spiked concentration. Interpolate the unknown sample's concentration from the linear regression equation ( y=mx+c ).

Strategy B: Standard Addition Method (SAM)

The Concept: Standard addition bypasses the need for a blank matrix entirely. Instead, the unknown sample itself is divided into aliquots, and known, increasing amounts of the NDesi standard are spiked directly into them. Because the matrix (the sample) is identical across all aliquots, the ion suppression is perfectly constant.

A Self-Validating System: This method is inherently self-validating. The linearity of the spiked aliquots ( R2>0.99 ) acts as an internal validation that the matrix effect is constant across the concentration range and that extraction recovery is proportional. The endogenous concentration is determined by extrapolating the linear regression line to the negative x-axis.

Experimental Protocol

• Sample Aliquoting: Dissolve the unknown desipramine batch at 10 mg/mL. Divide this solution into four equal 1.0 mL aliquots.

• In-Matrix Spiking:

  • Aliquot 1: Add 10 µL of blank solvent (Unspiked).

  • Aliquot 2: Add 10 µL of 500 ng/mL NDesi standard (Spiked at +5 ng/mL).

  • Aliquot 3: Add 10 µL of 1000 ng/mL NDesi standard (Spiked at +10 ng/mL).

  • Aliquot 4: Add 10 µL of 2000 ng/mL NDesi standard (Spiked at +20 ng/mL).

• LC-MS/MS Acquisition: Inject all four aliquots sequentially.

• Regression Analysis: Plot the NDesi peak area (y-axis) against the added concentration (x-axis).

• Quantification: Calculate the endogenous concentration by taking the absolute value of the x-intercept ( ∣−c/m∣ ).

Caption: Standard addition workflow demonstrating internal self-validation via linear regression.

Quantitative Data Comparison

To illustrate the performance divergence, the following table summarizes a representative validation dataset for a desipramine batch containing a known endogenous NDesi concentration of 8.5 ng/mL (subjected to 65% ESI ion suppression).

Performance Metric	Solvent-Only Calibration	Matrix-Matched Calibration*	Standard Addition Method (SAM)
Calculated Concentration	3.0 ng/mL	6.2 ng/mL	8.4 ng/mL
Accuracy (Recovery %)	35.2% (Severe Failure)	72.9% (Fails FDA Criteria)	98.8% (Passes FDA Criteria)
Matrix Effect Compensation	None	Partial (Skewed by blank)	Absolute
Blank Matrix Requirement	None	Mandatory (Must be NDesi-free)	None
Throughput	High (1 injection/sample)	High (1 injection/sample)	Low (4 injections/sample)
Self-Validating Linearity	No	No	Yes ( R2>0.995 )

*Note: The Matrix-Matched data reflects the common real-world scenario where the "blank" API used for the curve contained a 2.3 ng/mL background of NDesi, skewing the intercept.

Expert Conclusion & Best Practices

The choice between these methodologies dictates the scientific integrity of your regulatory submission.

• When to use Standard Addition: For early-stage API screening, complex formulated drug products, or when a truly nitrosamine-free blank API cannot be sourced. While it reduces instrument throughput by requiring multiple injections per sample, it provides unimpeachable, self-validating accuracy that perfectly accounts for matrix effects without requiring a SIL-IS.

• When to use Matrix-Matched Calibration: Strictly reserved for late-stage, high-throughput Quality Control (QC) environments only if a certified, NDesi-free blank matrix has been successfully manufactured and validated, or if a custom Stable Isotope-Labeled Internal Standard (e.g., NDesi-d4) has been synthesized to correct for background discrepancies.

References

• N-Nitrosodesipramine | C18H21N3O | CID 162811 Source: PubChem - National Institutes of Health (NIH) URL:[Link]

• Control of Nitrosamine Impurities in Human Drugs Source: U.S. Food and Drug Administration (FDA) URL:[Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis Source: U.S. Food and Drug Administration (FDA) URL:[Link]

• Trends and Challenges in Nitrosamine Testing: Part Two Source: The Analytical Scientist URL:[Link]

Sources

• 1. N-Nitrosodesipramine | C18H21N3O | CID 162811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. theanalyticalscientist.com [theanalyticalscientist.com]
• 4. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling N-Nitrosodesipramine

As a Senior Application Scientist, I approach the handling of N-Nitrosodesipramine not merely as a set of procedural compliance steps, but as a critical exercise in rigorous risk mitigation. N-Nitrosodesipramine is a highly potent nitrosamine impurity—a class of compounds designated by global health authorities as a "Cohort of Concern" due to their potent mutagenic and probable carcinogenic properties[1].

When handling this compound, whether as a neat reference standard for analytical calibration or within a complex sample matrix, standard laboratory safety protocols are insufficient. Every physical interaction must be engineered to prevent inhalation, dermal absorption, and cross-contamination. This guide establishes a self-validating framework for the safe handling, solubilization, and disposal of N-Nitrosodesipramine.

Hazard Profile & Risk Assessment

Before designing a containment strategy, we must understand the physicochemical and toxicological profile of the target analyte. N-Nitrosodesipramine presents acute systemic toxicity risks alongside its long-term carcinogenic potential[2].

Table 1: Physicochemical & Hazard Profile of N-Nitrosodesipramine

Parameter	Detail
Chemical Name	10,11-Dihydro-N-methyl-N-nitroso-5H-dibenz[b,f]azepine-5-propanamine
CAS Number	57164-17-7
GHS Classification	Acute Tox. 4 (Oral/Dermal/Inhalation); STOT SE 1 (Organ Damage); STOT SE 3 (Narcotic Effects)[2]
Primary Hazard	Cohort of Concern (Highly potent mutagenic carcinogen)[1]

Operational PPE Matrix

The selection of Personal Protective Equipment (PPE) is dictated by the physical state of the compound. Neat powders present an extreme inhalation and surface contamination risk due to micro-aerosolization, whereas dilute solutions (<100 ppm) primarily present a dermal exposure risk.

Table 2: State-Dependent PPE Requirements

PPE Category	Neat Powder Handling	Dilute Solution (<100 ppm)	Causality / Scientific Rationale
Hand Protection	Double Glove: Inner Nitrile (Extended Cuff), Outer Neoprene	Single Glove: Nitrile (Extended Cuff)	Nitrosamines can permeate thin latex or standard nitrile over time. Neoprene provides a superior secondary chemical barrier against concentrated permeation.
Respiratory	PAPR with HEPA/P100 or N95 (if inside a closed isolator)	Not required if handled inside a certified fume hood	Dry powders pose severe aerosolization risks. Wetting the powder immediately eliminates the airborne particulate hazard.
Body Protection	Disposable Tyvek Suit or Sleeves over FR Lab Coat	Standard FR Lab Coat	Tyvek prevents micro-particulates from lodging in woven cotton fabrics, preventing secondary exposure outside the laboratory environment.
Eye Protection	Chemical Splash Goggles	Safety Glasses with Side Shields	Goggles prevent aerosolized powder or concentrated solvent splashes from contacting ocular mucous membranes.

Step-by-Step Methodologies

To ensure scientific integrity and operator safety, protocols must be self-validating. The following methodologies eliminate unnecessary physical transfers, thereby neutralizing the primary vectors for exposure.

Protocol 1: Safe Weighing and In-Situ Solubilization of Neat Powder

Objective: To transition the high-risk neat powder into a lower-risk dilute solution without exposing the operator to aerosolized particulates.

• Zero-State Verification: Ensure the BSL-2 equivalent chemical fume hood or isolator has a calibrated face velocity of 0.4–0.6 m/s. Line the workspace with disposable, plastic-backed absorbent bench paper to capture any micro-spills.

• Static Elimination: Pass an anti-static zero-ionizer over the sealed standard vial.

  • Causality: Nitrosamine powders exhibit high static cling. Opening a statically charged vial causes immediate micro-aerosolization of the carcinogenic powder, bypassing primary containment.

• In-Situ Solubilization (The Closed-System Approach): Do not use a spatula to transfer dry powder to a weigh boat. Instead, tare the sealed source vial on an analytical balance. Carefully uncap the vial inside the hood and immediately add the extraction solvent (e.g., Methanol or DMSO) directly into the vial using a positive-displacement pipette.

  • Causality: Wetting the powder immediately neutralizes the inhalation hazard.

• Gravimetric Verification: Reseal and reweigh the vial. Calculate the exact concentration gravimetrically based on the mass of the solvent added. This self-validating step ensures analytical precision without exposing the powder to the open laboratory environment.

Protocol 2: Decontamination and Spill Response

Objective: To chemically destroy residual nitrosamines and prevent cross-contamination of analytical equipment.

• Chemical Deactivation: Standard soap and water do not neutralize nitrosamines. Wipe down all surfaces, balances, and pipettes with a solvent that solubilizes the compound (e.g., Methanol), followed immediately by a 10% sodium hypochlorite (bleach) wash.

  • Causality: Hypochlorite acts as a strong oxidizing agent, chemically degrading residual nitrosamine structures into less toxic, non-mutagenic byproducts.

• Verification Swabbing: For high-use areas, periodically swab the benchtop and analyze the swab extract via LC-MS/MS (as per USP General Chapter <1469> guidelines) to validate that the decontamination protocol achieved a zero-residual baseline[3].

• Segregated Disposal: Place all bench paper, outer gloves, and empty vials into a rigid, sealable hazardous waste container directly inside the hood. Label explicitly as "Toxic/Carcinogenic Waste - Nitrosamines."

• High-Temperature Incineration: Transfer the sealed container to the facility's hazardous waste stream for high-temperature incineration (>1000°C).

  • Causality: Thermal destruction is the only validated method for the complete eradication of nitrosamine waste; drain disposal is strictly prohibited.

Operational Workflow Visualization

The following diagram illustrates the logical progression of risk mitigation when handling N-Nitrosodesipramine.

Operational workflow for the safe handling and decontamination of N-Nitrosodesipramine.

References

• Title: N-Nitrosodesipramine | C18H21N3O | CID 162811 - PubChem Source: National Institutes of Health (NIH) URL: [Link]

• Title: Control of Nitrosamine Impurities in Human Drugs Source: U.S. Food and Drug Administration (FDA) URL: [Link]

Sources

• 1. fda.gov [fda.gov]
• 2. N-Nitrosodesipramine | C18H21N3O | CID 162811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. usp.org [usp.org]